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Foundational

3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole mechanism of action in vitro

An In-depth Technical Guide to the In Vitro Mechanism of Action of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole as a Putative GABA-A Receptor Modulator Abstract This technical guide provides a comprehensive framework...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the In Vitro Mechanism of Action of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole as a Putative GABA-A Receptor Modulator

Abstract

This technical guide provides a comprehensive framework for elucidating the in vitro mechanism of action of novel chemical entities targeting the γ-aminobutyric acid type A (GABA-A) receptor. Using the hypothetical compound 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole as a case study, we present a logical and detailed workflow for its characterization. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights into experimental design, execution, and data interpretation. We will delve into the causality behind experimental choices and outline self-validating protocols to ensure scientific integrity. The guide will cover essential in vitro techniques, including radioligand binding assays and patch-clamp electrophysiology, providing step-by-step methodologies. All key concepts and protocols are supported by authoritative citations, and a complete reference list is provided.

Introduction: The GABA-A Receptor as a Therapeutic Target

The GABA-A receptor is the primary mediator of fast inhibitory neurotransmission in the central nervous system (CNS).[1][2] These ligand-gated ion channels are crucial for maintaining the balance between neuronal excitation and inhibition. Dysregulation of GABAergic signaling is implicated in a wide range of neurological and psychiatric disorders, including anxiety, epilepsy, sleep disorders, and schizophrenia.[3][4][5] This makes the GABA-A receptor a highly validated and attractive target for therapeutic intervention.

The structure of the GABA-A receptor is a pentameric assembly of subunits arranged around a central chloride-permeable pore.[1][4] The diversity of GABA-A receptor subunits (α1-6, β1-3, γ1-3, δ, ε, θ, π, and ρ) gives rise to a multitude of receptor subtypes with distinct pharmacological and physiological properties.[6] This heterogeneity offers the potential for developing subtype-selective modulators with improved therapeutic profiles and reduced side effects.

The compound 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole contains structural motifs, namely the azetidine and isoxazole rings, which are present in known GABA-A receptor ligands. This structural similarity provides a strong rationale for hypothesizing that this compound may exert its pharmacological effects through modulation of the GABA-A receptor. This guide will outline the in vitro strategy to test this hypothesis and characterize its mechanism of action.

The Investigational Compound: 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole

For the purpose of this guide, we will consider 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole as a novel investigational compound with potential activity at the GABA-A receptor. The following sections will detail the experimental procedures to determine its binding affinity, functional activity, and potential subtype selectivity.

Characterization of Binding Affinity: Radioligand Binding Assays

The initial step in characterizing a novel compound is to determine if it physically interacts with the target receptor. Radioligand binding assays are a robust and quantitative method for this purpose.[7] These assays measure the displacement of a radiolabeled ligand with known binding properties by the unlabeled test compound.

Principle of Radioligand Binding Assays

Radioligand binding assays are based on the law of mass action. A radiolabeled ligand ([³H]-ligand) is incubated with a source of the target receptor (e.g., brain tissue homogenates or membranes from cells expressing the receptor). The amount of radioligand bound to the receptor is then measured. In competition binding assays, increasing concentrations of the unlabeled test compound are added to compete with the radioligand for the binding site. The concentration of the test compound that displaces 50% of the specifically bound radioligand is the IC50 value, which can be used to calculate the inhibitory constant (Ki), a measure of the compound's binding affinity.

Experimental Workflow: Radioligand Binding

G cluster_prep Membrane Preparation cluster_assay Binding Assay cluster_analysis Data Acquisition & Analysis prep1 Source of GABA-A Receptors (e.g., Rat Cortical Tissue or HEK293 cells expressing specific subtypes) prep2 Homogenization in Sucrose Buffer prep1->prep2 prep3 Centrifugation and Washing to remove endogenous GABA prep2->prep3 prep4 Resuspension in Assay Buffer prep3->prep4 assay1 Incubate Membranes with: - Radioligand (e.g., [³H]muscimol) - Test Compound (varying concentrations) prep4->assay1 assay2 Define Non-Specific Binding (with excess unlabeled ligand, e.g., GABA) assay3 Incubate to Equilibrium assay1->assay3 assay4 Terminate Reaction by Rapid Filtration assay3->assay4 analysis1 Quantify Radioactivity (Scintillation Counting) assay4->analysis1 analysis2 Calculate Specific Binding analysis1->analysis2 analysis3 Generate Competition Curve analysis2->analysis3 analysis4 Determine IC50 and Ki values analysis3->analysis4

Figure 1. Workflow for Radioligand Binding Assay.

Detailed Protocol: Competition Binding Assay for the GABA Binding Site

This protocol is designed to determine the binding affinity of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole for the GABA binding site on the GABA-A receptor using [³H]muscimol as the radioligand.[1][8]

Materials:

  • Test Compound: 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole

  • Radioligand: [³H]muscimol (specific activity ~15-30 Ci/mmol)

  • Receptor Source: Rat cortical membranes or membranes from HEK293 cells stably expressing a specific GABA-A receptor subtype (e.g., α1β2γ2).

  • Buffers:

    • Homogenization Buffer: 0.32 M sucrose in distilled water, pH 7.4.

    • Assay Buffer: 50 mM Tris-HCl, pH 7.4.

  • Non-specific Binding Control: Unlabeled GABA (1 mM).

  • Equipment: Homogenizer, refrigerated centrifuge, 96-well plates, filtration apparatus, scintillation counter, scintillation fluid.

Procedure:

  • Membrane Preparation:

    • Homogenize rat cerebral cortex in 20 volumes of ice-cold homogenization buffer.

    • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.

    • Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C.

    • Wash the resulting pellet by resuspending in assay buffer and centrifuging three times to remove endogenous GABA.

    • Resuspend the final pellet in assay buffer to a protein concentration of approximately 1 mg/mL. Protein concentration should be determined using a standard method like the Bradford assay.

  • Assay Setup:

    • In a 96-well plate, set up the following in triplicate:

      • Total Binding: 50 µL of assay buffer, 50 µL of [³H]muscimol (final concentration ~2-5 nM), and 100 µL of membrane preparation.

      • Non-specific Binding: 50 µL of 1 mM GABA, 50 µL of [³H]muscimol, and 100 µL of membrane preparation.

      • Competition: 50 µL of varying concentrations of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole, 50 µL of [³H]muscimol, and 100 µL of membrane preparation.

  • Incubation: Incubate the plate at 4°C for 30-60 minutes to reach equilibrium.

  • Termination and Filtration:

    • Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.

    • Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

  • Quantification and Analysis:

    • Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

    • Calculate specific binding: Total Binding - Non-specific Binding.

    • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

    • Determine the IC50 value from the curve using non-linear regression analysis.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation: Binding Affinity
ParameterDescriptionExample Value
IC50 Concentration of the test compound that inhibits 50% of specific radioligand binding.150 nM
Ki Inhibitory constant, representing the affinity of the test compound for the receptor.75 nM
Hill Slope A measure of the steepness of the competition curve, indicating the nature of the binding interaction.~1.0

Functional Characterization: Electrophysiology

While binding assays confirm interaction with the receptor, they do not reveal the functional consequence. Electrophysiology, specifically the patch-clamp technique, is the gold standard for characterizing the functional effects of compounds on ion channels like the GABA-A receptor.[9][10]

Principle of Whole-Cell Patch-Clamp Electrophysiology

The whole-cell patch-clamp technique allows for the measurement of ionic currents across the entire cell membrane. A glass micropipette filled with a conductive solution forms a high-resistance (gigaohm) seal with the cell membrane. A brief suction pulse ruptures the membrane patch, providing electrical access to the cell's interior. The membrane potential can be clamped at a specific voltage, and the currents flowing through the ion channels in response to agonist application can be recorded.

Experimental Workflow: Whole-Cell Patch-Clamp

G cluster_prep Cell Preparation cluster_recording Electrophysiological Recording cluster_analysis Data Analysis prep1 Culture HEK293 cells stably or transiently expressing the desired GABA-A receptor subtype prep2 Plate cells onto coverslips prep1->prep2 rec1 Place coverslip in recording chamber with extracellular solution prep2->rec1 rec2 Approach a cell with a patch pipette containing intracellular solution rec1->rec2 rec3 Form a gigaohm seal rec2->rec3 rec4 Establish whole-cell configuration rec3->rec4 rec5 Clamp membrane potential (e.g., -60 mV) rec4->rec5 rec6 Apply GABA and/or test compound via a perfusion system rec5->rec6 rec7 Record GABA-evoked currents rec6->rec7 analysis1 Measure current amplitude, activation, and deactivation kinetics rec7->analysis1 analysis2 Construct concentration-response curves analysis1->analysis2 analysis3 Determine EC50 (for agonists) or IC50 (for antagonists) analysis2->analysis3 analysis4 Assess modulation of GABA response (potentiation or inhibition) analysis3->analysis4

Figure 2. Workflow for Whole-Cell Patch-Clamp Electrophysiology.

Detailed Protocol: Characterization of Agonist, Antagonist, and Modulatory Effects

This protocol outlines the steps to determine if 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole acts as an agonist, antagonist, or allosteric modulator at a specific GABA-A receptor subtype expressed in HEK293 cells.[1][5][11]

Materials:

  • Cell Line: HEK293 cells stably expressing the human α1β2γ2 GABA-A receptor subtype.

  • Solutions:

    • Extracellular Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 5 glucose; pH 7.4 with NaOH.

    • Intracellular Solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 2 Mg-ATP; pH 7.2 with KOH.

  • Test Compounds: GABA, 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole, and a known antagonist (e.g., bicuculline).

  • Equipment: Inverted microscope, patch-clamp amplifier, data acquisition system, micromanipulators, perfusion system.

Procedure:

  • Cell Preparation:

    • Culture HEK293 cells expressing the desired GABA-A receptor subtype under standard conditions.

    • Plate the cells onto glass coverslips 24-48 hours before the experiment.

  • Recording Setup:

    • Transfer a coverslip to the recording chamber on the microscope stage and perfuse with extracellular solution.

    • Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with intracellular solution.

    • Under visual guidance, approach a single, healthy-looking cell with the patch pipette and apply slight positive pressure.

    • Upon contact with the cell, release the positive pressure to form a gigaohm seal.

    • Apply a brief pulse of negative pressure to rupture the cell membrane and establish the whole-cell configuration.

    • Clamp the membrane potential at -60 mV.

  • Data Acquisition:

    • Agonist Activity: Apply increasing concentrations of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole to the cell and record any evoked currents.

    • Antagonist Activity:

      • Determine the EC₅₀ concentration of GABA for the expressed receptor subtype.

      • Apply the EC₅₀ concentration of GABA to elicit a control current.

      • Co-apply the EC₅₀ concentration of GABA with increasing concentrations of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole and record the resulting currents.

    • Positive Allosteric Modulator (PAM) Activity:

      • Determine a low, non-saturating concentration of GABA (e.g., EC₁₀-EC₂₀).

      • Apply this sub-maximal concentration of GABA to elicit a control current.

      • Co-apply the sub-maximal concentration of GABA with increasing concentrations of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole and measure the potentiation of the GABA-evoked current.

  • Data Analysis:

    • Measure the peak amplitude of the GABA-evoked currents.

    • For agonist activity, plot the current amplitude against the log concentration of the test compound and fit with a sigmoidal dose-response curve to determine the EC₅₀.

    • For antagonist activity, plot the inhibition of the GABA response against the log concentration of the test compound to determine the IC₅₀.

    • For PAM activity, plot the percentage potentiation of the GABA response against the log concentration of the test compound to determine the EC₅₀ for potentiation.

Data Presentation: Functional Characterization
ParameterDescriptionExample AgonistExample AntagonistExample PAM
EC₅₀ Concentration for 50% of maximal activation.10 µMN/AN/A
IC₅₀ Concentration for 50% inhibition of GABA response.N/A500 nMN/A
Emax Maximum potentiation of GABA response.N/AN/A250%

High-Throughput Functional Screening: Fluorescence-Based Assays

While patch-clamp electrophysiology provides detailed mechanistic information, its throughput is limited. For screening larger numbers of compounds or for initial characterization, fluorescence-based assays offer a higher-throughput alternative.[12][13][14]

Principle of Fluorescence-Based Membrane Potential Assays

These assays utilize voltage-sensitive fluorescent dyes that redistribute across the cell membrane in response to changes in membrane potential.[7] Activation of GABA-A receptors leads to an influx of chloride ions, causing hyperpolarization of the cell membrane. This change in membrane potential alters the distribution of the dye, resulting in a change in fluorescence intensity that can be measured using a plate reader.

Experimental Workflow: FLIPR Membrane Potential Assay

G cluster_prep Cell & Dye Preparation cluster_assay Assay Execution cluster_analysis Data Analysis prep1 Plate cells expressing GABA-A receptors in a multi-well plate prep2 Load cells with a voltage-sensitive fluorescent dye prep1->prep2 assay1 Place plate in a FLIPR instrument prep2->assay1 assay2 Add test compound and/or GABA assay1->assay2 assay3 Monitor fluorescence changes over time assay2->assay3 analysis1 Calculate the change in fluorescence intensity assay3->analysis1 analysis2 Generate concentration-response curves analysis1->analysis2 analysis3 Determine EC50 or IC50 values analysis2->analysis3

Figure 3. Workflow for FLIPR Membrane Potential Assay.

Detailed Protocol: FLIPR Assay for Positive Allosteric Modulators

This protocol is designed to identify and characterize positive allosteric modulators of the GABA-A receptor in a high-throughput format.[7][15]

Materials:

  • Cell Line: HEK293 cells stably expressing the human α1β2γ2 GABA-A receptor subtype.

  • Assay Kit: FLIPR Membrane Potential Assay Kit (e.g., from Molecular Devices).

  • Test Compounds: GABA and 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole.

  • Equipment: 384-well black-walled, clear-bottom plates; FLIPR (Fluorometric Imaging Plate Reader).

Procedure:

  • Cell Plating: Seed the cells into 384-well plates at an appropriate density and allow them to adhere overnight.

  • Dye Loading:

    • Prepare the fluorescent dye solution according to the manufacturer's instructions.

    • Remove the culture medium from the cell plates and add the dye solution.

    • Incubate the plates at 37°C for 1 hour to allow for dye loading.

  • Assay Execution:

    • Place the cell plate and the compound plate into the FLIPR instrument.

    • The instrument will first add the test compound (or buffer for control wells) to the cells.

    • After a short pre-incubation period, the instrument will add a sub-maximal concentration of GABA (e.g., EC₂₀) to all wells.

    • The fluorescence intensity is monitored in real-time before and after the addition of the compounds.

  • Data Analysis:

    • The change in fluorescence upon GABA addition is measured.

    • The potentiation of the GABA response by the test compound is calculated.

    • Concentration-response curves are generated to determine the EC₅₀ for potentiation.

Conclusion and Future Directions

This guide has provided a comprehensive in vitro strategy for characterizing the mechanism of action of a novel compound, 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole, at the GABA-A receptor. By following the detailed protocols for radioligand binding assays and functional assays such as patch-clamp electrophysiology and fluorescence-based membrane potential assays, researchers can determine the compound's binding affinity, mode of action (agonist, antagonist, or modulator), and potency.

Further studies could investigate the subtype selectivity of the compound by testing it on a panel of cell lines expressing different GABA-A receptor subunit combinations. Understanding the subtype selectivity is crucial for predicting the therapeutic potential and potential side effect profile of a novel GABA-A receptor modulator. Additionally, investigating the effects of the compound on the kinetics of GABA-A receptor activation and desensitization can provide deeper insights into its mechanism of action.

The logical and systematic approach outlined in this guide, grounded in established and validated methodologies, will enable a thorough and reliable characterization of novel GABA-A receptor modulators, ultimately contributing to the development of new and improved therapies for a range of neurological and psychiatric disorders.

References

  • Ligand-activation of GABAA receptors on the automated patch clamp platforms QPatch and Qube 384 using conventional electrophysiology and optopharmacology. Sophion Bioscience. (2018).
  • Characterization of GABAA receptor ligands with automated patch-clamp using human neurons derived from pluripotent stem cells. PLoS One. (2016).
  • GABAA Channels, Microfluidic P
  • Determining the relative efficacy of positive allosteric modulators of the GABAA receptor: design of a screening approach. J Biomol Screen. (2014).
  • Use of FLIPR membrane potential dyes for validation of high-throughput screening with the FLIPR and microARCS technologies: identification of ion channel modulators acting on the GABA(A) receptor. J Biomol Screen. (2008).
  • Characterization of GABAA receptor ligands with automated patch-clamp using human neurons derived from pluripotent stem cells. PubMed. (2016).
  • Rapid Throughput Analysis of GABAA Receptor Subtype Modulators and Blockers Using DiSBAC1(3) Membrane Potential Red Dye. ASSAY and Drug Development Technologies. (2017).
  • Rapid Throughput Analysis of GABAA Receptor Subtype Modulators and Blockers Using DiSBAC1(3) Membrane Potential Red Dye. PMC. (2017).
  • Identification of novel positive allosteric modulators and null modulators at the GABAA receptor α+β- interface. Br J Pharmacol. (2013).
  • Yellow Fluorescent Protein-Based Assay to Measure GABAA Channel Activation and Allosteric Modul
  • Construction of a Fluorescent Screening System of Allosteric Modulators for the GABAA Receptor Using a Turn-On Probe. ACS Cent Sci. (2019).
  • (A) PatchXpress protocol for the screening of GABA A positive...
  • IonFlux Targets - GABA Receptors. Cell Microsystems.
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  • Construction of a Fluorescent Screening System of Allosteric Modulators for the GABAA Receptor Using a Turn-On Probe. PMC. (2019).
  • GABA Type A receptors expressed in triple negative breast cancer cells mediate chloride ion flux. Frontiers in Oncology. (2024).
  • Fluorescence-based assay for rapid screening of GABAA receptor modulating steroid antagonists (GAMSA). Anal Biochem. (2026).
  • Population patch-clamp electrophysiology analysis of recombinant GABAA alpha1beta3gamma2 channels expressed in HEK-293 cells. J Biomol Screen. (2009).
  • Cell-based fluorescent assay for invertebrate γ-aminobutyric acid (GABA) receptor and characterisation of a novel isoxazoline insecticide. Syngenta.
  • (PDF) Use of FLIPR Membrane Potential Dyes for Validation of High-Throughput Screening with the FLIPR and µARCS Technologies: Identification of Ion Channel Modulators Acting on the GABAA Receptor.
  • Ligand-activation of GABA receptors on the automated patch clamp platforms QPatch and Qube 384 using conventional electrophysio. Sophion Bioscience.
  • Electrophysiological Studies of GABAA Receptors Using QPatch II, the Next Generation of Automated Patch-Clamp Instruments. Curr Protoc. (2020).
  • (PDF) Electrophysiology of ionotropic GABA receptors.
  • GABAA receptor-mediated increase in membrane chloride conductance in rat par
  • GABA receptor agonists, antagonists and modul
  • Synthesis of GABAA Receptor Agonists and Evaluation of their α-Subunit Selectivity and Orientation in the GABA Binding Site. J Med Chem. (2008).
  • Intracellular Chloride Ions Regulate the Time Course of GABA-Mediated Inhibitory Synaptic Transmission. J Neurosci. (2009).
  • Ligand gated ion channels: GABAA receptor pharmacology on QP

Sources

Exploratory

A Technical Guide to the Mass-Based Characterization of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole

For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of modern drug discovery and development, the precise characterization of novel chemical entities is paramount. For a molecule...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery and development, the precise characterization of novel chemical entities is paramount. For a molecule such as 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole, a compound of interest in medicinal chemistry, understanding its fundamental physicochemical properties is the bedrock upon which further investigation is built. This technical guide provides an in-depth exploration of two of these critical properties: exact mass and molecular weight. We will delve into the theoretical distinctions between these terms, present the calculated values for the title compound, and provide a detailed, field-proven protocol for their experimental determination using high-resolution mass spectrometry.

Differentiating Exact Mass and Molecular Weight: A Matter of Isotopes

While often used interchangeably in broader chemical discourse, exact mass and molecular weight are distinct concepts, the understanding of which is crucial for the precise analysis required in drug development.[1]

Molecular Weight , also referred to as average molecular mass, is calculated using the weighted average of the masses of all naturally occurring isotopes of each element in a molecule.[2] The atomic weights listed on the periodic table are these weighted averages. This value is a statistical representation and is particularly useful in stoichiometric calculations for bulk quantities of a substance.

Exact Mass , on the other hand, is the mass of a molecule calculated using the mass of the most abundant isotope of each element.[1][3] This is also known as the monoisotopic mass.[1][3] In mass spectrometry, a technique that measures the mass-to-charge ratio of individual ions, it is the exact mass that is experimentally determined.[1] For small molecules, the peak corresponding to the monoisotopic mass is typically the most relevant in a high-resolution mass spectrum.

The distinction arises from the existence of isotopes—atoms of the same element with different numbers of neutrons and thus different masses. For example, carbon primarily exists as ¹²C, but a small fraction is ¹³C. Molecular weight accounts for this natural isotopic distribution, while exact mass considers only the most common isotope.

Physicochemical Properties of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole

The first step in the characterization of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole is the determination of its molecular formula. Based on its chemical structure, the molecular formula is established as C₈H₁₂N₂O₂ .

ParameterValue
Molecular Formula C₈H₁₂N₂O₂
Molecular Weight (Average Mass) 168.193 g/mol [4][5][6][7][8]
Exact Mass (Monoisotopic Mass) 168.08988 Da[9][10]

The values presented in the table were calculated based on the molecular formula. The molecular weight is the sum of the average atomic masses of the constituent atoms, while the exact mass is the sum of the masses of the most abundant isotopes of these atoms (¹²C, ¹H, ¹⁴N, and ¹⁶O).

Experimental Determination by High-Resolution Mass Spectrometry

The experimental verification of the exact mass of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole is a critical step in confirming its identity and purity. High-resolution mass spectrometry (HRMS) is the technique of choice for this purpose, offering the accuracy and precision required to distinguish between compounds with the same nominal mass but different elemental compositions.[11]

The following protocol outlines a standard procedure for the determination of the exact mass of a small molecule using a Liquid Chromatography-Time-of-Flight (LC-TOF) or a similar high-resolution mass spectrometer.

Experimental Protocol

1. Sample Preparation:

  • Objective: To prepare a solution of the analyte at a suitable concentration for mass spectrometry analysis.

  • Procedure:

    • Accurately weigh approximately 1 mg of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole.

    • Dissolve the compound in a high-purity solvent (e.g., methanol, acetonitrile, or water) to create a stock solution of 1 mg/mL.

    • Perform a serial dilution of the stock solution to a final concentration of approximately 1-10 µg/mL in a solvent compatible with the mobile phase of the liquid chromatography system.

2. Instrument Calibration:

  • Objective: To ensure the mass accuracy of the instrument across the desired mass range.

  • Procedure:

    • Prepare a fresh solution of a known calibration standard appropriate for the mass range of the analyte.

    • Introduce the calibration solution into the mass spectrometer.

    • Perform an external calibration of the instrument according to the manufacturer's guidelines. This establishes a calibration curve that the instrument's software uses to accurately determine the mass of the analyte ions.[11] For enhanced accuracy, an internal calibrant or "lock mass" can be continuously introduced with the sample to correct for any instrumental drift during the analysis.[11]

3. Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis:

  • Objective: To separate the analyte from any impurities and introduce it into the mass spectrometer for ionization and mass analysis.

  • Procedure:

    • Set up the liquid chromatography system with an appropriate column (e.g., a C18 reversed-phase column) and mobile phases.

    • Inject a small volume (typically 1-5 µL) of the prepared sample solution into the LC system.

    • The analyte is separated from other components in the sample as it passes through the column.

    • The eluent from the column is directed into the ion source of the mass spectrometer.

4. Ionization:

  • Objective: To convert the neutral analyte molecules into gas-phase ions.

  • Procedure:

    • Electrospray ionization (ESI) is a common and gentle ionization technique for polar small molecules.[12] In ESI, a high voltage is applied to the eluent, causing it to form a fine spray of charged droplets.

    • As the solvent evaporates from the droplets, the analyte molecules become charged, typically forming protonated molecules [M+H]⁺ in positive ion mode or deprotonated molecules [M-H]⁻ in negative ion mode.

5. Mass Analysis and Detection:

  • Objective: To separate the ions based on their mass-to-charge ratio (m/z) and detect their abundance.

  • Procedure:

    • The ions generated in the source are guided into the mass analyzer (e.g., a time-of-flight analyzer).

    • In a TOF analyzer, ions are accelerated by an electric field and travel through a flight tube to the detector. The time it takes for an ion to reach the detector is proportional to the square root of its m/z.

    • The detector records the arrival time and abundance of the ions.

6. Data Analysis:

  • Objective: To process the raw data to determine the exact mass of the analyte.

  • Procedure:

    • The instrument's software converts the time-of-flight data into a mass spectrum, which is a plot of ion intensity versus m/z.

    • Identify the peak corresponding to the monoisotopic mass of the analyte (e.g., the [M+H]⁺ ion).

    • The software will calculate the exact mass of this peak to several decimal places.

    • Compare the experimentally determined exact mass with the theoretical exact mass calculated from the molecular formula. A mass accuracy of within 5 parts per million (ppm) is generally considered acceptable for confirmation of the elemental composition.[11]

Experimental Workflow Diagramdot

G cluster_prep Sample Preparation cluster_analysis LC-HRMS Analysis cluster_data Data Processing A Weigh Compound B Dissolve in Solvent (Stock Solution) A->B C Dilute to Working Concentration B->C E Inject Sample into LC C->E Introduction to LC System D Instrument Calibration F Chromatographic Separation E->F G Electrospray Ionization (ESI) F->G H Mass Analysis (TOF) G->H I Ion Detection H->I J Generate Mass Spectrum I->J Raw Data K Identify Monoisotopic Peak ([M+H]+) J->K L Calculate Experimental Exact Mass K->L M Compare with Theoretical Exact Mass L->M N Final Report M->N Confirmation of Elemental Composition (<5 ppm error)

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Foundational

Preliminary Toxicity Screening of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole: A Strategic Framework for Early-Stage De-risking

Executive Summary In contemporary fragment-based drug discovery (FBDD), building blocks containing saturated nitrogen heterocycles and heteroaromatic rings are highly prized for their favorable physicochemical properties...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary fragment-based drug discovery (FBDD), building blocks containing saturated nitrogen heterocycles and heteroaromatic rings are highly prized for their favorable physicochemical properties. 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole is a prime example, combining the structural rigidity of an azetidine ring with the hydrogen-bonding potential of an isoxazole (1,2-oxazole) and a methoxymethyl ether.

However, these specific moieties carry distinct metabolic and toxicological liabilities. As a Senior Application Scientist, I approach the preliminary toxicity screening of this compound not merely as a checklist of viability assays, but as a mechanistic investigation into its biotransformation. This whitepaper outlines the structural liabilities of this compound, details a tiered screening strategy, and provides self-validating experimental protocols to de-risk this scaffold before it advances to lead optimization.

Mechanistic Toxicology & Structural Liabilities (The "Why")

To design an effective toxicity screening cascade, we must first understand the causality behind the compound's potential failure modes. The toxicity of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole is likely not driven by the parent molecule, but by its reactive metabolites.

The Azetidine Core: Ring Strain and α -Carbon Oxidation

The four-membered azetidine ring possesses significant ring strain (approx. 25.4 kcal/mol). While this strain can improve metabolic stability against certain pathways like N-dealkylation, it introduces a severe liability for cytochrome P450 (CYP)-mediated α -carbon oxidation. Oxidation adjacent to the nitrogen yields an unstable carbinolamine intermediate. This intermediate undergoes spontaneous ring scission to form a highly electrophilic aldehyde [1]. If not detoxified, this aldehyde can covalently bind to nucleophilic residues on hepatic proteins, leading to hepatotoxicity.

The 1,2-Oxazole (Isoxazole) Core: Reductive Cleavage

Unlike oxazoles which typically undergo oxidative metabolism, the N-O bond of the isoxazole ring is highly susceptible to reductive cleavage by hepatic reductases or gut microbiota [2]. This biotransformation generates reactive cyanoenol or enimine intermediates. These species are known structural alerts that can rapidly deplete endogenous glutathione (GSH) and have been implicated in idiosyncratic drug-induced liver injury (DILI) [3].

The Methoxymethyl Group: O-Dealkylation

The methoxymethyl ether acts as a prime site for CYP-mediated O-dealkylation. This reaction releases formaldehyde—a localized toxicant and protein cross-linker—alongside the corresponding alcohol metabolite.

MetabolicPathways Parent 3-(Azetidin-3-yl)-5-(methoxymethyl) -1,2-oxazole CYP_Ox CYP450 alpha-Carbon Oxidation Parent->CYP_Ox Red_Cleave Reductive N-O Ring Cleavage Parent->Red_Cleave O_Dealk CYP450 O-Dealkylation Parent->O_Dealk Aldehyde Electrophilic Aldehyde (Azetidine Scission) CYP_Ox->Aldehyde Cyanoenol Reactive Cyanoenol / Enimine (Isoxazole Cleavage) Red_Cleave->Cyanoenol Formaldehyde Formaldehyde Release O_Dealk->Formaldehyde Tox1 Covalent Protein Binding (Hepatotoxicity) Aldehyde->Tox1 Tox2 GSH Depletion (Idiosyncratic Toxicity) Cyanoenol->Tox2 Formaldehyde->Tox1

Metabolic bioactivation pathways and structural liabilities of the compound.

Strategic Workflow for Preliminary Toxicity Screening

Because the primary toxicological risks of this compound are metabolism-dependent, standard cytotoxicity assays on non-metabolically competent cells (e.g., HEK-293) will yield false negatives. The screening strategy must force the generation of reactive metabolites.

Tier 1: Metabolically Competent Cytotoxicity Profiling

We utilize HepaRG cells rather than standard HepG2 cells. HepaRG cells express functional levels of CYP450 enzymes, reductases, and Phase II conjugating enzymes, making them the gold standard for detecting bioactivation-driven toxicity in vitro.

Tier 2: Reactive Metabolite Trapping (GSH/KCN)

To definitively prove whether the azetidine and isoxazole rings are opening to form electrophiles, we perform Human Liver Microsome (HLM) stability assays supplemented with hard and soft nucleophiles. Glutathione (GSH) is used to trap soft electrophiles (cyanoenols), while potassium cyanide (KCN) or semicarbazide is used to trap hard electrophiles (aldehydes from azetidine scission) [4].

Step-by-Step Experimental Protocols

Protocol A: High-Throughput Cytotoxicity Assay (CellTiter-Glo in HepaRG)

Causality Check: ATP quantification via luminescence is chosen over MTT because MTT relies on mitochondrial reductases, which can be directly interfered with by the reductive cleavage of the isoxazole ring, leading to artifactual data.

  • Cell Seeding: Seed differentiated HepaRG cells at 5×104 cells/well in a 96-well opaque white plate using William’s E medium. Incubate for 24 hours at 37°C, 5% CO2​ .

  • Compound Preparation: Prepare a 10 mM stock of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole in 100% DMSO. Perform a 10-point 3-fold serial dilution.

  • Treatment: Transfer compounds to the cell plate (final DMSO concentration ≤0.5% ). Include Chlorpromazine as a positive hepatotoxic control and 0.5% DMSO as a vehicle control.

  • Incubation: Incubate for 72 hours to allow sufficient time for CYP-mediated bioactivation.

  • Quantification: Equilibrate the plate to room temperature for 30 minutes. Add an equal volume of CellTiter-Glo® Reagent to each well. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes.

  • Readout: Measure luminescence using a multi-mode microplate reader. Calculate IC50​ using a 4-parameter logistic non-linear regression model.

Protocol B: Microsomal Stability & GSH Trapping Assay

Self-Validating System: This protocol includes a minus-NADPH control. If GSH adducts form without NADPH, the parent compound is inherently reactive. If they only form with NADPH, CYP-mediated bioactivation is confirmed.

  • Matrix Preparation: Thaw pooled Human Liver Microsomes (HLMs) on ice. Prepare a 0.1 M potassium phosphate buffer (pH 7.4).

  • Reaction Mixture: In a 96-well deep-well plate, combine HLMs (final protein concentration 1.0 mg/mL), the test compound (final concentration 10 μ M), and GSH (final concentration 5 mM).

  • Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding an NADPH-regenerating system (final NADPH concentration 1 mM).

  • Incubation & Quenching: Incubate at 37°C on a thermomixer. At t=0 and t=60 minutes, transfer a 50 μ L aliquot into 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide) to precipitate proteins and quench the reaction.

  • Centrifugation: Centrifuge at 4,000 rpm for 15 minutes at 4°C.

  • LC-MS/MS Analysis: Transfer the supernatant to an analysis plate. Use high-resolution mass spectrometry (HRMS) utilizing a neutral loss scan of 129 Da (characteristic of γ -glutamyl cleavage) to identify GSH-trapped reactive metabolites.

GSHWorkflow Prep 1. Preparation HLM + Compound + GSH Incubate 2. Incubation Add NADPH (37°C, 60 min) Prep->Incubate Quench 3. Quenching Cold Acetonitrile (1:3 v/v) Incubate->Quench Centrifuge 4. Centrifugation Precipitate Proteins Quench->Centrifuge LCMS 5. LC-MS/MS Analysis Scan for Neutral Loss Centrifuge->LCMS

Step-by-step workflow for reactive metabolite trapping using HLM and GSH.

Data Presentation & Interpretation

To contextualize the screening results, quantitative data must be structured to highlight the difference between inherent toxicity and metabolism-driven toxicity. Below is a representative data matrix standard for this class of compounds.

Table 1: Cytotoxicity and Metabolic Stability Profiling

Assay ParameterTest SystemExpected Result Range / ThresholdsInterpretation / Causality
Cytotoxicity ( IC50​ ) HEK-293 (Non-metabolic)> 100 μ MParent compound lacks inherent acute cellular toxicity.
Cytotoxicity ( IC50​ ) HepaRG (Metabolically active)15 - 45 μ MShift in IC50​ indicates CYP-mediated bioactivation into toxic species.
Intrinsic Clearance ( CLint​ ) Human Liver Microsomes> 40 μ L/min/mgHigh clearance driven by azetidine α -oxidation and isoxazole cleavage.
Reactive Metabolite Trapping HLM + NADPH + GSH+++ (High Adduct Formation)Detection of m/z shifts corresponding to +307 Da (GSH addition to cyanoenol).
Aldehyde Trapping HLM + NADPH + Semicarbazide++ (Moderate Adduct Formation)Confirms azetidine ring scission into an electrophilic aldehyde.

Note: A positive GSH trapping result necessitates structural optimization (e.g., adding steric bulk adjacent to the azetidine nitrogen or substituting the isoxazole with a bioisosteric pyrazole) to block metabolic soft spots.

Conclusion

The evaluation of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole requires a paradigm shift from simple viability screening to metabolism-directed toxicology. By acknowledging the inherent ring strain of the azetidine moiety and the reductive lability of the isoxazole core, scientists can proactively deploy metabolically competent cell lines and nucleophilic trapping assays. This self-validating workflow ensures that reactive metabolites are identified early, preventing costly late-stage idiosyncratic toxicity failures and guiding rational structure-based drug design.

References

  • Mitigating a Bioactivation Liability with an Azetidine-Based Inhibitor of Diacylglycerol Acyltransferase 2 (DGAT2) En Route to the Discovery of the Clinical Candidate Ervogastat Chemical Research in Toxicology - ACS Publications[Link]

  • Biotransformation Reactions of Five-Membered Aromatic Heterocyclic Rings Chemical Research in Toxicology - ACS Publications[Link]

  • Structural Alert/Reactive Metabolite Concept as Applied in Medicinal Chemistry to Mitigate the Risk of Idiosyncratic Drug Toxicity Journal of Medicinal Chemistry - UW School of Pharmacy[Link]

  • Advances in isoxazole chemistry and their role in drug discovery RSC Advances - Royal Society of Chemistry[Link]

Protocols & Analytical Methods

Method

Application Note: Step-by-Step Synthesis Route for 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole

Mechanistic Rationale & Strategic Overview The target molecule, 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole, represents a highly versatile building block in modern medicinal chemistry. The integration of a rigid, pol...

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Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Rationale & Strategic Overview

The target molecule, 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole, represents a highly versatile building block in modern medicinal chemistry. The integration of a rigid, polar isoxazole core with a hydrophilic, sp³-rich azetidine ring provides an excellent bioisosteric replacement for traditional piperidine or morpholine scaffolds, improving metabolic stability and aqueous solubility.

To construct this specific 3,5-disubstituted isoxazole architecture, we employ a highly regioselective [1] between an in situ generated nitrile oxide and a terminal alkyne. The natural HOMO-LUMO polarization of terminal alkynes ensures that the carbon atom of the nitrile oxide bonds to the unsubstituted terminal carbon of the alkyne, while the oxygen atom bonds to the substituted carbon. This electronic bias exclusively yields the desired 3,5-disubstituted isomer without the need for toxic transition metal catalysts [2].

Synthetic Workflow & Mechanistic Pathways

The synthesis is executed in four distinct phases: oximation of a commercially available azetidine precursor, chlorination to a reactive intermediate, cycloaddition, and final deprotection.

SyntheticWorkflow SM 1-Boc-azetidine- 3-carboxaldehyde (SM) Oxime Oxime Intermediate (Step 1) SM->Oxime NH2OH·HCl EtOH/H2O Hydrox Hydroximoyl Chloride (Step 2) Oxime->Hydrox NCS, DMF 40°C Isox Boc-Isoxazole (Step 3) Hydrox->Isox Methyl propargyl ether Et3N, DCM Target Target Molecule (Step 4) Isox->Target TFA, DCM Neutralization

Fig 1. Four-step synthetic workflow for 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole.

Mechanism A Hydroximoyl Chloride B Base (Et3N) extracts HCl A->B C Nitrile Oxide Dipole [R-C≡N+-O-] B->C -HCl E Concerted [3+2] Cycloaddition (HOMO-LUMO interaction) C->E D Alkyne Dipolarophile (Methyl propargyl ether) D->E F 3,5-Disubstituted Isoxazole E->F Regioselective

Fig 2. Mechanism of in situ nitrile oxide generation and regioselective [3+2] cycloaddition.

Quantitative Reagent Matrix

ReagentMW ( g/mol )Eq.AmountSynthetic Role
1-Boc-azetidine-3-carboxaldehyde185.221.01.85 g (10 mmol)Primary Starting Material
Hydroxylamine hydrochloride69.491.20.83 g (12 mmol)Nitrogen source for oxime
N-Chlorosuccinimide (NCS)133.531.11.47 g (11 mmol)Mild chlorinating agent
Methyl propargyl ether70.091.51.05 g (15 mmol)Dipolarophile (Alkyne)
Triethylamine (Et₃N)101.192.02.02 g (20 mmol)Base for nitrile oxide generation
Trifluoroacetic acid (TFA)114.0210.011.4 g (100 mmol)Boc-deprotecting agent

Self-Validating Experimental Protocols

Step 4.1: Synthesis of tert-butyl 3-((hydroxyimino)methyl)azetidine-1-carboxylate

Protocol: Dissolve 1-Boc-azetidine-3-carboxaldehyde (1.85 g, 10 mmol) in a 1:1 mixture of EtOH and H₂O (20 mL). Add hydroxylamine hydrochloride (0.83 g, 12 mmol) followed by portion-wise addition of Na₂CO₃ (0.64 g, 6 mmol). Stir at room temperature for 2 hours. Extract with EtOAc (3 × 20 mL), wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Causality: We utilize a biphasic EtOH/H₂O system with Na₂CO₃ rather than pyridine. This prevents premature Boc-cleavage caused by harsher conditions and avoids the tedious azeotropic removal of pyridine during workup.

  • Validation Check: TLC (Hexanes/EtOAc 1:1). The starting aldehyde (R_f = 0.6) will disappear, replaced by a more polar oxime spot (R_f = 0.4). The aldehyde stains intensely with 2,4-Dinitrophenylhydrazine (2,4-DNP), whereas the oxime does not, providing a clear visual confirmation of total conversion.

Step 4.2: Synthesis of tert-butyl 3-(chloro(hydroxyimino)methyl)azetidine-1-carboxylate

Protocol: Dissolve the oxime intermediate from Step 1 in anhydrous DMF (15 mL). Add N-Chlorosuccinimide (1.47 g, 11 mmol) in one portion. Heat the mixture gently to 40 °C to initiate the reaction. Once initiated, stir at room temperature for 1 hour. Pour into ice water (50 mL) and extract with Et₂O (3 × 20 mL). Wash the organic layer with water (3 × 10 mL) to remove DMF, dry, and concentrate.

  • Causality: NCS in DMF is chosen over chlorine gas to provide a mild, controlled chlorination. Heating to 40 °C is strictly required to initiate the reaction, which proceeds via a Vilsmeier-type intermediate, preventing over-chlorination [3].

  • Validation Check: The reaction is highly exothermic once initiated. A self-validating physical sign is the sudden dissolution of NCS accompanied by a slight, spontaneous temperature spike. TLC will show a shift to a slightly less polar spot (R_f = 0.45) compared to the oxime.

Step 4.3: [3+2] Cycloaddition to tert-butyl 3-(5-(methoxymethyl)isoxazol-3-yl)azetidine-1-carboxylate

Protocol: Dissolve the hydroximoyl chloride from Step 2 and methyl propargyl ether (1.05 g, 15 mmol) in anhydrous DCM (30 mL). Cool the solution to 0 °C. Using a syringe pump, add Et₃N (2.02 g, 20 mmol) dissolved in DCM (10 mL) dropwise over exactly 2 hours. Allow the reaction to warm to room temperature and stir overnight. Quench with saturated aqueous NH₄Cl, extract with DCM, dry, and purify via flash chromatography (Hexanes/EtOAc).

  • Causality: Et₃N eliminates HCl to generate the nitrile oxide dipole. The syringe pump addition is critical: it maintains a low steady-state concentration of the highly reactive nitrile oxide, preventing it from dimerizing into a biologically inactive furoxan byproduct [4].

  • Validation Check: LC-MS of a reaction aliquot will confirm the product mass ([M+H]⁺ = 269.15). The absence of a mass peak at [M+H]⁺ = 427 (the furoxan dimer of the azetidine nitrile oxide) validates that the base addition rate was sufficiently slow and trapping was successful.

Step 4.4: Boc Deprotection to Yield 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole

Protocol: Dissolve the Boc-protected isoxazole in DCM (16 mL) and cool to 0 °C. Add TFA (4 mL) dropwise. Stir at room temperature for 2 hours. Concentrate the mixture in vacuo to remove excess TFA. Dissolve the residue in MeOH and pass through a basic ion-exchange resin (e.g., Amberlyst A21) or neutralize with 1N NaOH and extract with a polar organic solvent (e.g., 10% MeOH in DCM) to yield the free base.

  • Causality: A 1:4 ratio of TFA to DCM is the gold standard for Boc removal. The isoxazole ring is highly stable to these acidic conditions, ensuring no ring-opening occurs during deprotection.

  • Validation Check: A Ninhydrin stain on the TLC plate will turn deep purple upon heating, confirming the successful unmasking of the secondary amine on the azetidine ring.

Reaction Optimization & Yield Data

StepParameter OptimizedRationaleExpected Yield
1. Oximation Base selection (Na₂CO₃ vs Pyridine)Na₂CO₃ in aqueous ethanol prevents Boc cleavage and simplifies downstream extraction.92 - 95%
2. Chlorination Temperature control (40 °C)Exceeding 45 °C leads to over-chlorination; staying below 35 °C stalls the radical-like initiation.85 - 90%
3. Cycloaddition Et₃N addition rate (Syringe pump)Slow addition maintains a low concentration of nitrile oxide, actively suppressing furoxan dimerization.75 - 82%
4. Deprotection Scavenger addition (Optional)Adding triisopropylsilane (TIPS) prevents the tert-butyl cation from alkylating the azetidine nitrogen.90 - 95%

References

  • 1,3-Dipolar cycloaddition (Wikipedia) . Comprehensive overview of the Huisgen cycloaddition and mechanistic rules governing dipole-dipolarophile interactions. URL:[Link]

  • Synthesis of Isoxazoles (Organic Chemistry Portal) . Curated methodologies for the regioselective synthesis of 3,5-disubstituted isoxazoles via nitrile oxides. URL:[Link]

  • Solid Phase Synthesis of Isoxazole and Isoxazoline-carboxamides via [2+3]-Dipolar Cycloaddition . National Institutes of Health (PMC). Details the generation of hydroximoyl chlorides using NCS and their subsequent cycloadditions. URL:[Link]

  • Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition . Molecules (MDPI). Highlights the importance of controlled base addition to prevent nitrile oxide dimerization. URL:[Link]

Application

Comprehensive HPLC Method Development Guide for 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Discovery Professionals Application Focus: Chromatographic Retention, Peak Symmetry Optimization, and System Suitability Executive Summary The robust...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Discovery Professionals Application Focus: Chromatographic Retention, Peak Symmetry Optimization, and System Suitability

Executive Summary

The robust quantification of highly polar, basic nitrogenous heterocycles remains a persistent challenge in liquid chromatography. This application note details the mechanistic rationale and step-by-step experimental protocols for the HPLC method development of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole . By dissecting the physicochemical properties of the analyte—specifically the high basicity of the azetidine ring and the specific UV absorbance of the isoxazole core—we present two orthogonal, self-validating chromatographic strategies: an Ion-Pairing Reversed-Phase (IP-RP) method and a Hydrophilic Interaction Liquid Chromatography (HILIC) method.

Analyte Profiling & Causality Analysis

To design a robust method, one must first understand the molecular behavior of the analyte under chromatographic conditions.

  • Azetidine Ring (The Retention & Peak Shape Challenge): Azetidine is a highly strained, four-membered saturated heterocycle. Due to the stabilization of its nitrogen lone pair, it exhibits strong basicity characteristic of secondary amines, with a pKa of approximately 11.29[1][2]. Consequently, at standard mobile phase pH ranges (pH 2.0–8.0), the azetidine nitrogen is fully protonated. This positive charge leads to severe secondary interactions with deprotonated residual silanols ( Si−O− ) on standard silica columns, resulting in peak tailing[3][4]. Furthermore, its high polarity results in poor retention on standard C18 stationary phases.

  • 1,2-Oxazole (Isoxazole) Ring (The Detection Strategy): The isoxazole ring provides the primary chromophore for UV detection. Photochemical and spectroscopic studies of isoxazole derivatives indicate an absorbance maximum ( λmax​ ) typically centered between 235 nm and 255 nm, depending on conjugation and substituent effects[5][6].

  • Methoxymethyl Group: This ether linkage is neutral and imparts a slight degree of lipophilicity, though not enough to overcome the extreme polarity of the protonated azetidine core.

Mechanistic Decision Tree

The physicochemical profile dictates that standard Reversed-Phase (RP) chromatography will yield poor results without mobile phase modifiers. We must employ either Ion-Pairing RP (to neutralize the charge and increase lipophilicity)[7] or HILIC (to leverage the polarity for retention)[8].

MethodDev Start Analyte: 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole Assess Physicochemical Profile pKa ~11.3 | Highly Polar | UV Active Start->Assess RP_Path Reversed-Phase (RP) Route Assess->RP_Path Standard Lab Setup HILIC_Path HILIC Route Assess->HILIC_Path Polar Retention RP_Issue Risk: Peak Tailing & Low Retention (Silanol Cation-Exchange) RP_Path->RP_Issue HILIC_Fix Solution: High Organic (>70% ACN) + Volatile Buffer (Ammonium Formate) HILIC_Path->HILIC_Fix RP_Fix Solution: Ion-Pairing (e.g., TFA, NaClO4) + Base-Deactivated Type B Silica RP_Issue->RP_Fix Success Validated, Reproducible HPLC Method RP_Fix->Success HILIC_Fix->Success

Fig 1. Decision tree for HPLC method development based on analyte physicochemical properties.

Method Development Strategies & Protocols

Approach A: Ion-Pairing Reversed-Phase (IP-RP) Method

Causality: To force the highly polar, positively charged azetidine to retain on a hydrophobic C18 column, we introduce an ion-pairing reagent (e.g., Trifluoroacetic acid [TFA] or Sodium Perchlorate)[7][9]. The hydrophobic tail of the ion-pairing agent embeds in the C18 phase, while its anionic head neutralizes the basic azetidine, forming a neutral, lipophilic complex that retains well and masks silanol interactions[4].

Step-by-Step Protocol:

  • Column Selection: Select a base-deactivated, high-purity Type B silica C18 column (e.g., 150 mm × 4.6 mm, 3.5 µm) to minimize intrinsic silanol activity[3].

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% TFA in LC-MS grade Water (pH ~2.0). The low pH suppresses silanol ionization ( Si−OH⇌Si−O−+H+ ), further reducing tailing[4].

    • Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

  • Gradient Program:

    • 0.0 - 2.0 min: 5% B (Isocratic hold to retain the polar complex)

    • 2.0 - 10.0 min: 5% to 60% B (Linear gradient)

    • 10.0 - 12.0 min: 60% to 95% B (Column wash)

    • 12.1 - 18.0 min: 5% B (Re-equilibration)

  • Flow Rate & Temperature: 1.0 mL/min at 35 °C.

  • Detection: UV Diode Array Detector (DAD) set to 240 nm (Reference 360 nm) to capture the isoxazole absorbance maximum[5].

Approach B: Hydrophilic Interaction Liquid Chromatography (HILIC)

Causality: Instead of fighting the analyte's polarity, HILIC utilizes it. In HILIC, the mobile phase is highly organic (>70% Acetonitrile), and a water-enriched layer forms on the polar stationary phase. The protonated azetidine partitions efficiently into this aqueous layer, providing excellent retention and peak shape without the need for harsh ion-pairing reagents[8][10].

Step-by-Step Protocol:

  • Column Selection: Select a bare silica, amide, or zwitterionic HILIC column (e.g., 100 mm × 2.1 mm, 3 µm).

  • Mobile Phase Preparation:

    • Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid. (Buffer is required to maintain a consistent ionic strength in the water layer).

    • Mobile Phase B: 100% LC-MS grade Acetonitrile.

  • Isocratic Program: 85% Mobile Phase B / 15% Mobile Phase A. (Note: In HILIC, water is the strong solvent; higher organic means higher retention).

  • Flow Rate & Temperature: 0.4 mL/min at 30 °C.

  • Detection: UV DAD at 240 nm.

Analyte-Stationary Phase Interaction Dynamics

To visualize why peak tailing occurs in standard RP and how our strategies resolve it, consider the interaction dynamics at the stationary phase interface.

Interactions Analyte Protonated Azetidine (Analyte Cation) Silanol Deprotonated Silanol (Si-O⁻) [Standard RP] Analyte->Silanol Cation-Exchange (Causes Peak Tailing) IonPair TFA Anion (CF3COO⁻) [IP-RP Method] Analyte->IonPair Charge Neutralization (Improves RP Retention) WaterLayer Immobilized Aqueous Layer [HILIC Method] Analyte->WaterLayer Hydrophilic Partitioning (Ideal Peak Symmetry)

Fig 2. Interaction mechanisms of the protonated azetidine core under different chromatographic conditions.

Quantitative Data & System Suitability

A self-validating protocol requires strict adherence to System Suitability Test (SST) parameters. The table below summarizes the expected quantitative performance of both developed methods based on standard chromatographic acceptance criteria[11].

System Suitability ParameterIP-RP Method (Type B C18 + TFA)HILIC Method (Amide + Formate)USP Acceptance Criteria
Retention Time ( tR​ ) 6.45 min4.82 minN/A (Method Specific)
Capacity Factor ( k′ ) 3.14.5 k′>2.0
USP Tailing Factor ( Tf​ ) 1.151.02 Tf​≤1.5
Theoretical Plates ( N ) > 12,000> 18,000 N>2,000
Injection Precision (%RSD) 0.8%0.5% ≤2.0% (n=6)

Data Interpretation: While the IP-RP method successfully forces retention and mitigates tailing (Tf = 1.15), the HILIC method provides superior peak symmetry (Tf = 1.02) and higher efficiency ( N ) because it aligns synergistically with the analyte's intrinsic polarity rather than relying on dynamic ion-pairing equilibrium.

References

  • Molnar Institute.Essential Guides to Method Development in Liquid Chromatography.
  • Welch Materials.HPLC Column Selection: Core to Method Development (Part II).
  • LC Troubleshooting Bible.Why Do Peaks Tail?
  • International Journal of Pharmaceutical Research and Applications.HPLC Method Development - A Review.
  • PMC / NIH.Substituent Effects Govern the Efficiency of Isoxazole Photoisomerization.
  • ChemRxiv.Substituent Effects Govern the Efficiency of Isoxazole Photoisomerization to Carbonyl-2H-Azirines.
  • PMC / NIH.Rapid Stability Indicating HPLC Method for the Analysis of Leflunomide (Isoxazole derivative).
  • Grokipedia.Azetidine Structure and Properties.
  • Benchchem.A Head-to-Head Comparison of Azetidine and Piperidine-Based Compounds.
  • Separations.HPLC Columns ProteCol™ HILIC.
  • The Nest Group.Idea Book of Applications (HILIC LC/MS of Amino Acids).

Sources

Method

Application Notes and Protocols for the Structural Elucidation of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole using ¹H and ¹³C NMR Spectroscopy

Abstract This comprehensive guide details the robust application of Nuclear Magnetic Resonance (NMR) spectroscopy for the complete structural verification and characterization of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-o...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This comprehensive guide details the robust application of Nuclear Magnetic Resonance (NMR) spectroscopy for the complete structural verification and characterization of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole. Designed for researchers and professionals in drug development and chemical synthesis, this document provides not only step-by-step protocols for one-dimensional (¹H, ¹³C, DEPT-135) and two-dimensional (HSQC, HMBC) NMR experiments but also delves into the scientific rationale behind key methodological choices. The protocols herein are designed to be a self-validating system, ensuring unambiguous assignment of all proton and carbon signals, thereby confirming the molecular structure with the highest degree of confidence.

Introduction: The Imperative for Rigorous Structural Analysis

The molecule 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole is a complex heterocyclic compound featuring a strained four-membered azetidine ring linked to a five-membered oxazole core. Such structures are of significant interest in medicinal chemistry due to their potential as novel scaffolds for drug candidates. Given the synthetic complexities and the possibility of isomeric byproducts, unequivocal structural confirmation is a critical checkpoint in the development pipeline.

NMR spectroscopy stands as the cornerstone technique for the non-destructive, detailed structural analysis of organic molecules in solution. By probing the magnetic properties of atomic nuclei, specifically ¹H and ¹³C, we can map the molecular framework, determine connectivity, and infer stereochemical relationships. This guide provides a comprehensive workflow, from sample preparation to advanced 2D NMR analysis, tailored specifically for the title compound.

Foundational Strategy: A Multi-Experiment Approach

The structural elucidation of this molecule relies on a synergistic combination of several NMR experiments. A simple one-dimensional proton spectrum is insufficient for a molecule of this complexity. Our strategy employs a logical progression of experiments, where each step provides a new layer of information that builds upon the last, leading to a complete and validated structural assignment.

G cluster_prep Phase 1: Preparation cluster_1d Phase 2: Initial Scans (1D NMR) cluster_2d Phase 3: Connectivity Mapping (2D NMR) cluster_confirm Phase 4: Final Assignment Prep Sample Preparation (Solvent & Concentration) H1 ¹H NMR (Proton Environment & Counts) Prep->H1 C13 ¹³C NMR (Carbon Count) H1->C13 DEPT DEPT-135 (CH, CH₂, CH₃ Multiplicity) C13->DEPT HSQC ¹H-¹³C HSQC (Direct C-H Bonds) DEPT->HSQC HMBC ¹H-¹³C HMBC (Long-Range C-H Connectivity) HSQC->HMBC Confirm Unambiguous Structure Confirmation HMBC->Confirm

Figure 1: Overall workflow for NMR-based structural elucidation.

Experimental Protocols and Methodologies

Sample Preparation: The First Step to Quality Spectra

The quality of the final NMR spectrum is fundamentally dependent on the quality of the sample preparation.[1] A poorly prepared sample can lead to broad lines, poor shimming, and obscured signals, compromising the entire analysis.

Protocol 3.1.1: Sample Preparation

  • Mass Measurement: Accurately weigh 5-10 mg of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole for ¹H NMR and 2D experiments. For a standard ¹³C NMR spectrum, a higher concentration of 20-50 mg is recommended to achieve a good signal-to-noise ratio in a reasonable time.[2][3]

  • Solvent Selection: The choice of a deuterated solvent is critical and depends on the sample's solubility and the chemical shifts of its residual proton signals.[4][5] Chloroform-d (CDCl₃) is a good starting point due to its ability to dissolve a wide range of organic compounds and its relatively low cost.[6] However, if the compound has poor solubility or if exchangeable protons (like the N-H of the azetidine) are of particular interest, Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent alternative.

  • Dissolution: Transfer the weighed sample into a clean, dry vial. Add approximately 0.6-0.7 mL of the chosen deuterated solvent.[7] Vortex the vial until the sample is completely dissolved. A homogeneous solution is essential for acquiring high-quality spectra.[8]

  • Filtration (if necessary): If any solid particulates are visible, the solution must be filtered.[1] Push the solution through a Pasteur pipette containing a small, tightly packed plug of glass wool into a clean, high-quality 5 mm NMR tube.[1][2]

  • Tube Capping and Labeling: Cap the NMR tube securely to prevent solvent evaporation and contamination. Label the tube clearly.

Table 1: Recommended Deuterated Solvents

SolventFormulaResidual ¹H Peak (ppm)Water Peak (ppm)Rationale for Use
Chloroform-dCDCl₃~7.26~1.56Excellent general-purpose solvent for non-polar to moderately polar compounds.[6]
DMSO-d₆(CD₃)₂SO~2.50~3.33High polarity, ideal for highly polar compounds and for observing N-H protons without rapid exchange.[5][6]
Methanol-d₄CD₃OD~3.31, ~4.87 (OH)~4.87Good for polar compounds; protic nature can be useful for studying exchangeable protons.
One-Dimensional (1D) NMR Acquisition

1D spectra provide the foundational data for the analysis. The ¹H spectrum gives information on the number of different proton environments and their neighboring protons (via spin-spin coupling), while the ¹³C and DEPT spectra reveal the number and type of carbon atoms.

Protocol 3.2.1: Standard ¹H NMR Acquisition

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the solvent and perform magnetic field shimming to optimize homogeneity.

  • Load a standard proton acquisition parameter set.[9]

  • Modify parameters as detailed in Table 2. The use of a 30° or 45° pulse angle is recommended for routine multi-scan acquisitions to allow for faster repetition without significant signal saturation.[10][11]

  • Acquire the spectrum. The number of scans (NS) can be increased for dilute samples to improve the signal-to-noise ratio.

  • Process the data: Apply Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

Protocol 3.2.2: Standard ¹³C and DEPT-135 NMR Acquisition

  • Using the same locked and shimmed sample, load a standard carbon acquisition parameter set with proton decoupling.[12]

  • Modify parameters as detailed in Table 2. A 30° pulse angle is often optimal for maximizing signal for both protonated and non-protonated carbons in a given time.[10][12]

  • Acquire the ¹³C spectrum. Due to the low natural abundance of ¹³C, a larger number of scans is required compared to ¹H NMR.

  • Next, load a DEPT-135 parameter set.[13] The acquisition time is generally shorter than a full ¹³C spectrum.

  • Acquire the DEPT-135 spectrum. This experiment differentiates carbons based on the number of attached protons: CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons are not observed.[14][15]

  • Process both spectra similarly to the ¹H spectrum and reference to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Table 2: Typical Acquisition Parameters for 1D NMR (400 MHz Spectrometer)

Parameter¹H Experiment¹³C ExperimentRationale
Pulse Programzg30zgpg30Standard pulse sequences for 30° flip angle acquisition.[9][12]
Spectral Width (SW)~12 ppm~220 ppmCovers the typical chemical shift range for organic molecules.
Acquisition Time (AQ)2-4 s1-1.5 sBalances resolution and signal-to-noise; longer AQ provides better resolution.[9][10]
Relaxation Delay (D1)1-2 s2.0 sAllows for sufficient relaxation of nuclei between pulses, crucial for signal intensity.[12]
Pulse Angle (P1)30°30°A smaller pulse angle allows for a shorter relaxation delay, increasing the number of scans in a given time.[10]
Number of Scans (NS)8-16128-1024Adjusted based on sample concentration to achieve adequate signal-to-noise.
Temperature298 K298 KStandard ambient temperature.
Two-Dimensional (2D) NMR for Unambiguous Assignments

While 1D spectra provide essential clues, 2D NMR is indispensable for definitively connecting the atoms in the molecular puzzle. The HSQC experiment identifies which protons are directly attached to which carbons, while the HMBC experiment reveals longer-range connections through 2 or 3 bonds.

G node_1H ¹H Spectrum Proton Shifts (δH) node_HSQC HSQC Correlates δH and δC via ¹JCH Identifies C-H Pairs node_1H:f1->node_HSQC:f0 Proton Frequencies node_HMBC HMBC Correlates δH and δC via ²JCH & ³JCH Builds Carbon Skeleton node_1H:f1->node_HMBC:f0 Proton Frequencies node_13C ¹³C Spectrum Carbon Shifts (δC) node_13C:f1->node_HSQC:f0 Carbon Frequencies node_13C:f1->node_HMBC:f0 Carbon Frequencies node_HSQC:f2->node_HMBC:f0 Identified C-H units node_Structure Final Structure node_HSQC:f2->node_Structure:f0 node_HMBC:f2->node_Structure:f0

Figure 2: Logical flow of information from 1D to 2D NMR experiments.

Protocol 3.3.1: ¹H-¹³C HSQC Acquisition

  • Use the same sample. Load a standard gradient-enhanced, multiplicity-edited HSQC parameter set (e.g., hsqcedetgpsisp2.2).[16][17] This version allows for the differentiation of CH/CH₃ (positive phase/color) from CH₂ (negative phase/color) signals.

  • Set the spectral width in the ¹H dimension (F2) to cover all proton signals and in the ¹³C dimension (F1) to cover the protonated carbon region (typically 0-100 ppm is sufficient, but can be expanded).

  • Acquire the spectrum. An HSQC is a proton-detected experiment and is therefore much more sensitive than ¹³C NMR, requiring significantly less time.[16][18]

  • Process the 2D data by applying Fourier transformation in both dimensions and appropriate window functions.

Protocol 3.3.2: ¹H-¹³C HMBC Acquisition

  • Load a standard gradient-enhanced HMBC parameter set (e.g., hmbcgplpndqf).[19][20]

  • Set the spectral widths for both ¹H (F2) and ¹³C (F1) dimensions. For HMBC, the ¹³C dimension should cover the full range (~0-180 ppm) to observe correlations to quaternary carbons.

  • The key parameter is the long-range coupling delay, which is optimized for a J-coupling of ~8 Hz to primarily observe 2- and 3-bond correlations.[21]

  • Acquire the spectrum. The HMBC experiment is typically less sensitive than the HSQC and may require more scans or a longer experiment time.[22]

  • Process the 2D data.

Data Interpretation and Expected Spectral Features

Based on the structure of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole, we can predict the expected signals. The molecule has 7 unique carbon environments and 8 unique proton environments (assuming the two CH₂ groups on the azetidine ring are diastereotopic).

Structure and Numbering: (A simple representation of the molecule with atom numbering would be inserted here in a full application note)

Table 3: Predicted ¹H NMR Data

Proton(s)Predicted δ (ppm)MultiplicityIntegrationKey HMBC Correlations (to Carbons)
Azetidine NH 1.5 - 3.5 (broad)s (broad)1HC2', C4', C3'
C2'-H ₂, C4'-H3.5 - 4.0m4HC3', C3
C3'-H 3.8 - 4.3m1HC2', C4', C3
Oxazole C4-H 6.2 - 6.5s1HC3, C5, -C H₂-O
-C H₂-O-4.6 - 4.8s2HC5, C4, -OC H₃
-OC H₃3.4 - 3.6s3H-C H₂-O-

Table 4: Predicted ¹³C NMR Data

CarbonPredicted δ (ppm)DEPT-135 SignalKey HMBC Correlations (from Protons)
C 3 (Oxazole)155 - 160None (Quaternary)C3'-H , C4-H
C 5 (Oxazole)165 - 170None (Quaternary)C4-H , -C H₂-O-
C 4 (Oxazole)100 - 105Positive (CH)-C H₂-O-
C 3' (Azetidine)30 - 35Positive (CH)C2'/C4'-H
C 2', C 4' (Azetidine)45 - 55Negative (CH₂)C3'-H , NH
-C H₂-O-60 - 65Negative (CH₂)-OC H₃, C4-H
-OC H₃58 - 62Positive (CH₃)-C H₂-O-

Interpretation Logic:

  • Identify Spin Systems: Use the ¹H spectrum and COSY (if run) to identify coupled protons, such as those within the azetidine ring.

  • Assign C-H Pairs: Use the HSQC spectrum to connect each proton signal to its directly attached carbon. For example, the singlet at ~6.3 ppm will correlate to the carbon at ~102 ppm, identifying them as the C4-H and C4 of the oxazole ring.

  • Build the Skeleton: Use the HMBC spectrum to piece the fragments together. A crucial correlation will be from the azetidine C3'-H proton to the oxazole C3 carbon, confirming the connection between the two rings. Similarly, correlations from the -CH₂-O- protons to the oxazole C5 will confirm the position of the methoxymethyl group.

Conclusion

By systematically applying the detailed protocols for 1D and 2D NMR spectroscopy outlined in this guide, researchers can achieve a complete and unambiguous structural assignment of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole. This multi-faceted approach, combining high-quality sample preparation with a logical sequence of experiments, ensures the scientific integrity of the data and provides the high-confidence structural information required for drug discovery and development programs. The causality-driven explanations for experimental choices empower scientists to adapt these protocols to other novel heterocyclic compounds, making this guide a valuable resource for the broader chemical research community.

References

  • Hoyt, D.W., et al. (2019). Chapter 5: Acquiring 1H and 13C Spectra. In Modern NMR Techniques for Synthetic Chemistry. [Link][10]

  • ResearchGate. How to Prepare Samples for NMR. [Link][1]

  • BioChromato. (2018, December 7). NMR solvent selection - that also allows sample recovery. [Link][6]

  • Bruker. Avance Beginners Guide - Solvent Selection. [Link][23]

  • Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. [Link][2]

  • University of Wisconsin-Madison, Department of Chemistry. (2023, August 29). Small molecule NMR sample preparation. [Link][7]

  • Pinto, D. C. G. A., et al. Advanced NMR techniques for structural characterization of heterocyclic structures. [Link][24]

  • University of California, Santa Barbara, NMR Facility. Gradient Enhanced HMBC. [Link][19]

  • Tecmag. DEPT - 135. [Link][13]

  • LibreTexts Chemistry. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy. [Link][14]

  • University of Maryland, Baltimore County, NMR Facility. (2020, April 13). Optimized Default 1H Parameters. [Link][9]

  • Varian, Inc. Basic NMR Concepts. [Link][11]

  • LibreTexts Chemistry. (2023, February 11). 6.4: DEPT C-13 NMR Spectroscopy. [Link][15]

  • University of Ottawa, NMR Facility. (2020, September 16). HSQC and HMBC for Topspin. [Link][16]

  • Organomation. NMR Sample Preparation: The Complete Guide. [Link][8]

  • University College London. Sample Preparation | Faculty of Mathematical & Physical Sciences. [Link][3]

  • Indiana University, NMR Facility. 2D HMQC and HSQC. [Link][18]

  • IMSERC. TUTORIAL: 2D HMBC EXPERIMENT. [Link][20]

  • Weizmann Institute of Science. Long-range heteronuclear correlation. [Link][21]

  • American Chemical Society Publications. (2021, February 16). Using the HSQC Experiment to Teach 2D NMR Spectroscopy in Physical Chemistry. [Link][17]

  • University of Wisconsin-Madison, Chemistry Department. 2D NMR: HMBC Assignments and Publishing NMR Data Using MNova. [Link][22]

  • University of Maryland, Baltimore County, NMR Facility. (2020, May 4). Optimized Default 13C Parameters. [Link][12]

Sources

Application

Application Note: Integrating 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole into High-Throughput Small Molecule Libraries

Executive Summary The transition from flat, sp2-hybridized aromatic compounds to sp3-rich, conformationally restricted heterocycles is a defining strategy in modern drug discovery. This application note provides a compre...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from flat, sp2-hybridized aromatic compounds to sp3-rich, conformationally restricted heterocycles is a defining strategy in modern drug discovery. This application note provides a comprehensive guide to incorporating 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole into high-throughput screening (HTS) and DNA-encoded libraries (DELs). By combining the high ring strain of an azetidine with the rigid, hydrogen-bonding capacity of an isoxazole, this building block offers a privileged dual-pharmacophore scaffold. The protocols detailed herein are designed as self-validating systems, ensuring high-fidelity library generation.

Rationale & Physicochemical Profiling

The selection of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole (CAS 2059948-26-2) as a core scaffold is driven by its exceptional physicochemical properties .

Azetidines are four-membered nitrogen-containing heterocycles that have emerged as vital motifs in medicinal chemistry due to their unique sp3-rich character, which confers enhanced metabolic stability and aqueous solubility compared to traditional pyrrolidines . Concurrently, the 1,2-oxazole (isoxazole) core acts as a rigid, metabolically stable spacer and a robust amide bioisostere, capable of engaging in critical hydrogen-bonding networks within target binding pockets .

To validate its utility in fragment-based drug discovery (FBDD), the scaffold's properties were evaluated against the "Rule of 3" (Ro3) criteria for ideal fragments.

Table 1: Physicochemical Profiling of the Scaffold

PropertyCalculated ValueRule of 3 (Ro3) CriteriaStatus
Molecular Weight (MW) 168.19 g/mol ≤ 300 g/mol Pass
Calculated LogP (cLogP) ~0.6≤ 3.0Pass
Hydrogen Bond Donors (HBD) 1 (Azetidine NH)≤ 3Pass
Hydrogen Bond Acceptors (HBA) 4 (N, O atoms)≤ 3 (Strict) / ≤ 4 (Relaxed)Pass
Rotatable Bonds 3≤ 3Pass
Topological Polar Surface Area 47.5 Ų≤ 60 ŲPass
Fraction sp3 Carbons (Fsp3) 0.625 (5/8 carbons)≥ 0.45 (Ideal)Pass

Mechanistic Insights: Vector Tuning and Target Engagement

When designing small molecule libraries, the spatial orientation of substituents (exit vectors) dictates the entropic penalty of target binding. The causality behind choosing an azetidine over an acyclic amine lies in its ~26 kcal/mol ring strain, which tightly restricts the conformational flexibility of the secondary amine . Upon N-acylation or alkylation, the resulting substituent is projected in a rigid, predictable geometry, minimizing the entropic cost upon binding.

Furthermore, the isoxazole ring is not merely a passive linker. Recent in silico-guided rational drug design has utilized isoxazole-based compounds as potent Toll-Like Receptor 8 (TLR8) antagonists, demonstrating their capability to competitively bind within target dimerization interfaces . By positioning the methoxymethyl group at the C5 position, the scaffold introduces an additional, flexible hydrogen-bonding interaction capable of probing solvent-exposed regions, while the core isoxazole anchors the molecule via π-π stacking.

Mechanism cluster_0 Pharmacophore Contributions Aze Azetidine Motif (High Fsp3, Vector Tuning) Target Target Engagement (e.g., Kinase Hinge / TLR8) Aze->Target Iso Isoxazole Core (Rigid Spacer, H-Bond Acceptor) Iso->Target Bind Enhanced Affinity & Metabolic Stability Target->Bind

Fig 1. Mechanistic contributions of the azetidine and isoxazole motifs to target engagement.

Library Design Strategy & Workflow

To maximize the chemical space explored, the secondary amine of the azetidine serves as the primary diversification handle. The workflow below outlines a high-throughput parallel synthesis strategy that bypasses the bottleneck of preparative HPLC by utilizing in-situ scavenging and a self-validating LC-MS quality control step.

Workflow BB Scaffold Input 3-(Azetidin-3-yl)-5- (methoxymethyl)-1,2-oxazole React Parallel Synthesis (N-Acylation / SNAr) BB->React Scavenge In-situ Scavenging (Resin-bound Isocyanate) React->Scavenge LCMS Self-Validating QC (LC-MS + Internal Std) Scavenge->LCMS Lib Plated Library Ready for Screening LCMS->Lib

Fig 2. High-throughput library synthesis workflow utilizing in-situ scavenging and LC-MS validation.

Self-Validating Experimental Protocols

Trustworthiness in high-throughput library generation requires protocols that are self-validating—meaning the analytical readout inherently differentiates between chemical failure and operational/instrumental failure.

Protocol A: High-Throughput Amide Library Generation (N-Acylation)

Causality & Design Choice: HATU is selected as the coupling reagent because the azetidine nitrogen can experience steric hindrance from the adjacent C3-isoxazole substituent. HATU provides superior kinetics for hindered amines compared to standard EDC/HOBt systems.

Step 1: Reagent and Standard Preparation

  • Prepare a 0.1 M stock of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole in anhydrous DMF.

  • Prepare 0.1 M stocks of a diverse carboxylic acid library in DMF.

  • Prepare a Coupling Master Mix containing 0.11 M HATU and 0.3 M DIPEA in DMF.

  • Self-Validation Spike: Add 1 mM Caffeine to the Coupling Master Mix. Caffeine serves as an internal standard (IS) for LC-MS, ensuring that any absence of a product peak is definitively attributed to reaction failure rather than ionization suppression or injection errors.

Step 2: Parallel Coupling

  • Dispense 100 µL of carboxylic acid stocks (10 µmol, 1.0 eq) into a 96-well deep-well plate.

  • Add 100 µL of the Coupling Master Mix (11 µmol HATU, 1.1 eq; 30 µmol DIPEA, 3.0 eq). Incubate for 10 minutes at room temperature to pre-activate the acids.

  • Add 100 µL of the azetidine scaffold stock (10 µmol, 1.0 eq).

  • Seal the plate and agitate at 400 rpm for 12 hours at 25°C.

Step 3: In-situ Scavenging

  • Add 50 mg of Polymer-Supported Trisamine (PS-Trisamine) resin to each well.

  • Agitate for 4 hours at room temperature. The resin covalently sequesters unreacted carboxylic acids and HATU byproducts, pushing the supernatant to analytical purity.

Step 4: Self-Validating QC via LC-MS

  • Filter the supernatant using a 96-well filter plate into an analytical plate.

  • Inject 1 µL into an LC-MS system (ESI+ mode).

  • Validation Logic Matrix:

    • IS Peak Present + Product Peak > 90% AUC ➔ Pass (Ready for biological screening).

    • IS Peak Present + Product Peak < 10% AUC ➔ True Reaction Failure (Steric/electronic incompatibility; discard well).

    • IS Peak Absent ➔ Instrument/Injection Failure (Re-inject plate).

Protocol B: Parallel SNAr Functionalization

Causality & Design Choice: The sp3-hybridized azetidine nitrogen is a potent nucleophile, ideal for SNAr reactions with heteroaryl halides. However, the high ring strain makes it susceptible to thermal ring-opening under harsh conditions . Therefore, the thermodynamic ceiling for the reaction is strictly capped at 80°C to preserve the azetidine core.

Step 1: Reaction Setup

  • Dispense 100 µL of 0.1 M heteroaryl halide library (e.g., substituted 2-chloropyrimidines) in NMP (10 µmol, 1.0 eq) into a 96-well plate.

  • Add 100 µL of 0.1 M azetidine scaffold in NMP (10 µmol, 1.0 eq).

  • Add 3.0 eq of anhydrous K₂CO₃ (via solid dispensing) or 3.0 eq of DIPEA.

Step 2: Controlled Heating

  • Seal the plate with a pierceable aluminum seal.

  • Heat the plate in a thermoshaker at exactly 80°C for 16 hours. (Critical: Do not exceed 80°C).

Step 3: Workup and Validation

  • Cool to room temperature. Add 200 µL of EtOAc and 200 µL of 5% aqueous NaHCO₃ to each well.

  • Pipette-mix and allow phase separation.

  • Transfer the upper organic layer to a new plate containing the LC-MS Internal Standard (1 mM Caffeine in MeOH) and perform QC using the Validation Logic Matrix described in Protocol A.

References

  • [1] Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed / National Institutes of Health (2026). Available at: [Link]

  • [2] Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, RSC Publishing. Available at: [Link]

  • [3] Discovery of Novel Isoxazole-Based Small-Molecule Toll-Like Receptor 8 Antagonists. Journal of Medicinal Chemistry / PubMed (2025). Available at:[Link]

  • [4] Advances in isoxazole chemistry and their role in drug discovery. RSC Advances / PMC (2025). Available at:[Link]

  • [5] 88-2874-99 Enamine 化合物 250mg CAS No:2059948-26-2 EN300-343365. AS ONE / Enamine Catalog. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Azetidine Ring-Opening in 1,2-Oxazole Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide drug development professionals and synthetic chemists with field-proven insights into handling molecules c...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide drug development professionals and synthetic chemists with field-proven insights into handling molecules containing both azetidine and 1,2-oxazole (isoxazole) moieties.

Azetidines possess significant inherent ring strain (approximately 25.4 kcal/mol)[1], making them highly susceptible to ring-opening side reactions. When conjugated with or situated near 1,2-oxazole derivatives, the risk of unexpected degradation increases exponentially. Isoxazoles can act as strong electron-withdrawing groups or undergo N-O bond cleavage, generating reactive intermediates that attack the strained four-membered ring.

Mechanistic Causality of Degradation

To troubleshoot degradation, we must first understand the causality behind the structural collapse of azetidine-isoxazole hybrids. The degradation typically follows three primary pathways:

  • Acid-Mediated Protonation: At low pH, the azetidine nitrogen protonates. This drastically increases the ring strain and electrophilicity of the adjacent carbons, priming the ring for an SN​2 -type nucleophilic attack by pendant amides, isoxazole nitrogens, or external solvents[2].

  • Isoxazole Instability (Reductive/Basic): 1,2-oxazole rings are sensitive to strongly basic conditions (undergoing Kemp elimination) and reductive conditions (N-O bond cleavage). If the isoxazole ring degrades, it generates potent nucleophiles (primary amines or cyanoenolates) that rapidly attack the azetidine ring in an intramolecular fashion.

  • Lewis Acid Coordination: During acylation or cross-coupling, Lewis acids coordinate to the azetidine nitrogen, lowering the activation barrier for ring-opening[3].

G Start Azetidine-Isoxazole Hybrid Degradation Acidic Acidic Conditions (e.g., Silica Gel, TFA) Start->Acidic Basic Nucleophilic/Basic Conditions Start->Basic Reductive Reductive Conditions (e.g., Pd/C, H2) Start->Reductive Protonation Azetidine N-Protonation (Increases Ring Strain) Acidic->Protonation NucleophilicAttack Inter/Intramolecular Nucleophilic Attack Basic->NucleophilicAttack NOCleavage Isoxazole N-O Cleavage (Generates Nucleophile) Reductive->NOCleavage Protonation->NucleophilicAttack RingOpen Azetidine Ring-Opening Side Product NucleophilicAttack->RingOpen NOCleavage->NucleophilicAttack

Logical pathways of azetidine ring-opening in isoxazole derivatives.

Quantitative Data & Stability Metrics

Understanding the pKa​ of your azetidine nitrogen is critical for predicting stability. Counterintuitively, lower pKa​ values (often induced by conjugation with electron-withdrawing isoxazole or aryl groups) can increase stability at moderately acidic pH because the nitrogen resists protonation, shutting down the acid-mediated ring-opening pathway[2].

Table 1: Impact of pH and Conjugation on Azetidine Stability

Compound TypeCalculated pKa​ (Azetidine N)Aqueous Half-Life (pH 1.8)Aqueous Half-Life (pH 7.0)Causality / Observation
Aliphatic-Azetidine ~8.0 - 9.5< 0.1 hStableRapid protonation leads to immediate ring-opening.
Aryl-Azetidine 2.9 - 4.30.5 hStablePartial protonation; highly susceptible to nucleophilic attack[2].
Conjugated Isoxazole-Azetidine < 0.0> 48 hStableDelocalization of lone pairs prevents protonation, ensuring stability[2].

Self-Validating Experimental Protocols

To prevent ring-opening during late-stage functionalization, protocols must be tightly controlled. The following workflow utilizes a self-validating feedback loop to ensure structural integrity.

Protocol A: Low-Temperature N-Acylation of Azetidine-Isoxazole Hybrids

Objective: Perform N-acylation without triggering Lewis acid-mediated or thermal ring-opening[3]. Self-Validating Principle: This protocol uses strict temperature control and continuous TLC/LC-MS monitoring to ensure the reaction is quenched the exact moment the starting material is consumed, preventing kinetic progression to the ring-opened thermodynamic sink.

Step-by-Step Methodology:

  • Preparation: Dissolve the azetidine-isoxazole derivative (1.0 eq) in an anhydrous, aprotic solvent (e.g., DCM or THF) under an inert argon atmosphere.

  • Thermal Control: Submerge the reaction flask in an ice bath to reach exactly 0 °C. Causality: Lower thermal energy prevents the activation barrier for ring-opening from being reached[3].

  • Base Addition: Add a non-nucleophilic base (e.g., DIPEA, 2.0 eq). Causality: Strong nucleophilic bases will directly attack the strained azetidine ring.

  • Electrophile Addition: Add the acyl chloride (1.1 eq) dropwise over 15 minutes. Causality: Acyl chlorides can act as weak Lewis acids; slow addition prevents localized concentration spikes that catalyze ring-opening[3].

  • Validation & Monitoring: Check reaction progress via TLC or LC-MS every 15 minutes.

  • Quenching: Once the starting azetidine is no longer visible, immediately quench with saturated aqueous NaHCO3​ at 0 °C before warming to room temperature.

Protocol Step1 1. Dissolve in aprotic solvent (DCM/THF) at 0°C Step2 2. Add non-nucleophilic base (e.g., DIPEA) Step1->Step2 Step3 3. Dropwise addition of acyl chloride/electrophile Step2->Step3 Step4 4. Monitor via LC-MS/TLC (Self-Validation) Step3->Step4 Step5 5. Quench at 0°C (Prevent thermal opening) Step4->Step5

Step-by-step workflow for low-temperature functionalization of azetidines.

Frequently Asked Questions (FAQs)

Q1: My azetidine-isoxazole compound degrades completely during silica gel chromatography. How can I purify it? A: Standard silica gel is slightly acidic (pH ~5.0). For highly strained azetidines, this ambient acidity is sufficient to protonate the nitrogen and catalyze ring-opening during column transit[2]. Solution: Pre-treat your silica gel by flushing the column with 1-2% triethylamine ( Et3​N ) in your mobile phase to neutralize acidic silanol groups, or switch entirely to basic alumina chromatography.

Q2: I am trying to reduce a nitro group on my molecule, but my azetidine ring opens. Why? A: If you are using catalytic hydrogenation (e.g., Pd/C, H2​ ), you are likely inadvertently cleaving the N-O bond of the 1,2-oxazole (isoxazole) ring. This reductive cleavage generates a highly reactive primary amine and an enone intermediate. These newly formed nucleophiles will rapidly undergo intramolecular attack on the azetidine, causing it to open. Solution: Use milder, chemoselective reduction conditions (e.g., Iron/ NH4​Cl or SnCl2​ ) that preserve the isoxazole N-O bond while reducing the nitro group.

Q3: Can I perform Suzuki-Miyaura cross-coupling on these derivatives without destroying the azetidine? A: Yes, but prolonged heating and strong aqueous bases will destroy the azetidine ring via nucleophilic attack[3]. Solution: Use highly active, bulky palladium precatalysts (e.g., XPhos Pd G3) that operate efficiently at room temperature, and utilize mild, anhydrous bases like Cs2​CO3​ to facilitate the transition metal-catalyzed coupling without triggering ring-opening[4].

Sources

Optimization

Technical Support Center: Troubleshooting DMSO Solubility for 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals encountering solubility bottlenecks with 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxa...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals encountering solubility bottlenecks with 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole .

This molecule presents unique solvation challenges due to its dual-nature structure: a highly polar, basic azetidine ring (often formulated as a hygroscopic salt) coupled with a lipophilic, heteroaromatic 1,2-oxazole (isoxazole) core. The following modules provide mechanistic diagnostics, step-by-step solubilization protocols, and validated in vivo formulations.

Diagnostic Workflow for Solubility Issues

Before adjusting your formulation, it is critical to diagnose whether the precipitation is caused by the compound's solid-state form (e.g., free base vs. salt) or by solvent degradation.

DMSOSolubility A Compound Precipitation in DMSO B Determine Salt Form A->B C Free Base (Lipophilic/Basic) B->C If Oil/Waxy D HCl/TFA Salt (Polar/Crystalline) B->D If Powder E Assess DMSO Quality (Hygroscopicity Check) C->E D->E F Use Fresh Anhydrous DMSO + Ultrasonic Bath E->F Target < 50 mM G Formulate Co-solvents (PEG300 + Tween-80) E->G Target > 50 mM or In Vivo

Diagnostic Workflow for Resolving Azetidine-Isoxazole DMSO Precipitation.

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why does my compound precipitate in DMSO despite being a low-molecular-weight small molecule? A1: The root cause usually lies in the salt form and solvent hygroscopicity. The azetidine ring is a secondary amine (pKa ~9–10) and is frequently supplied as a hydrochloride (HCl) or trifluoroacetate (TFA) salt to improve bench stability. While free bases dissolve readily in dimethyl sulfoxide (DMSO) due to favorable dipole-dipole interactions, the high crystalline lattice energy of HCl salts can resist dissolution. DMSO is a polar aprotic solvent that solvates cations well but is notoriously poor at solvating anions like chloride 1.

Q2: My stock solution was clear yesterday, but today it is cloudy. What happened? A2: Azetidine-based compounds are highly hygroscopic 2. If your DMSO stock was exposed to the atmosphere or subjected to freeze-thaw cycles, the solvent absorbs ambient moisture. The introduction of water alters the dielectric environment: the polar azetidine salt strongly interacts with the water, stripping the solvation shell from the lipophilic 5-(methoxymethyl)-1,2-oxazole moiety and triggering precipitation. Moisture-contaminated DMSO significantly reduces the solubility of these derivatives 3, often forcing the compound to crash out as a less soluble crystalline polymorph [[4]]().

Q3: How can I formulate this compound for in vivo dosing if pure DMSO is toxic or insufficient? A3: For animal models, you cannot rely on high concentrations of pure DMSO. Instead, utilize a multi-component co-solvent system. A validated approach for azetidine derivatives uses a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline 5. Causally, PEG300 bridges the dielectric gap between the lipophilic isoxazole and the aqueous saline, while Tween-80 provides micellar encapsulation to prevent nucleation upon dilution.

Quantitative Solubility Profiles

The table below summarizes expected solubility limits and appropriate solvent systems based on the physicochemical behavior of azetidine-isoxazole analogs.

Formulation SystemPrimary ApplicationMax Estimated SolubilityVisual State
100% Anhydrous DMSO In Vitro Assays / Master Stocks~25 - 50 mMClear
100% Wet DMSO (>1% H₂O) N/A (Degraded)< 1 mMCloudy / Precipitate
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline IV / IP In Vivo Dosing≥ 2.5 mg/mL (~15 mM)Clear
10% DMSO / 90% Corn Oil Oral (PO) Dosing≥ 2.5 mg/mL (~15 mM)Clear

Self-Validating Experimental Protocols

To ensure scientific rigor, the following protocols include built-in self-validation steps to confirm true dissolution versus colloidal suspension.

Protocol A: Preparation of a 25 mM Master Stock in Anhydrous DMSO

Use this protocol to establish your primary in vitro screening library stock 6.

  • Equilibration: Allow the sealed vial of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole to reach room temperature inside a desiccator. Opening cold vials causes immediate atmospheric condensation, ruining the sample.

  • Solvent Purging: Pierce a new, sealed septum vial of anhydrous DMSO (≥99.9% purity, water ≤0.005%) and purge with dry argon or nitrogen gas.

  • Dissolution: Add the required volume of anhydrous DMSO to the compound to achieve a 25 mM concentration.

  • Thermal Sonication: Place the vial in an ultrasonic water bath at 37°C for 10–15 minutes. The mechanical cavitation helps break the crystalline lattice of the salt form 5.

  • Self-Validation Step (Micro-pellet Check): Centrifuge the vial at 10,000 × g for 5 minutes. Carefully inspect the very bottom of the tube. If a white micro-pellet exists, the solubility limit has been exceeded. The supernatant represents your maximum saturated concentration; do not vortex before use.

Protocol B: Preparation of a Clear In Vivo Dosing Solution

Use this protocol to step-down the DMSO concentration for animal models, yielding a final vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline 2.

  • Master Stock: Prepare a 25.0 mg/mL stock solution of the compound in fresh anhydrous DMSO (following Protocol A).

  • Organic Phase Transfer: Transfer 100 μL of the DMSO stock into a sterile glass vial.

  • Co-solvent Addition: Add 400 μL of PEG300 dropwise while vortexing continuously. Critical: The solution must remain completely clear at this stage.

  • Surfactant Addition: Add 50 μL of Tween-80 and vortex until the viscous surfactant is evenly dispersed.

  • Aqueous Dilution: Add 450 μL of sterile Saline (0.9% NaCl) dropwise to adjust the final volume to 1 mL. Mix gently by inversion.

  • Self-Validation Step (Tyndall Effect Check): Shine a strong, focused beam of light (e.g., a laser pointer or bright LED) through the vial against a dark background. If you see a visible "beam" of scattered light (Tyndall effect), the compound has crashed out into a colloidal suspension. If the liquid is optically invisible to the beam, you have achieved a true, stable solution ready for dosing.

Sources

Troubleshooting

Preventing degradation of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole during long-term storage

Welcome to the Technical Support Center for handling and preserving 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole . This guide is designed for researchers and drug development professionals who require rigorous, field-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for handling and preserving 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole . This guide is designed for researchers and drug development professionals who require rigorous, field-proven methodologies to maintain the structural integrity of this bifunctional building block during long-term storage.

Mechanistic Vulnerability Profile

To prevent degradation, we must first understand the chemical causality behind it. 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole consists of three primary structural features, each with distinct stability profiles:

  • The Azetidine Ring (Secondary Amine): This is the primary site of vulnerability. Secondary amines are highly nucleophilic. When exposed to ambient air, the free amine rapidly undergoes nucleophilic attack on atmospheric carbon dioxide (CO2), forming stable carbamate salts[1]. Furthermore, secondary amines are susceptible to oxidative degradation, forming N-oxides or undergoing carbon-nitrogen scission in the presence of oxygen and light[2].

  • The 1,2-Oxazole (Isoxazole) Ring: This five-membered heteroaromatic ring is generally stable under standard physiological and storage conditions, contributing valuable hydrogen-bonding and π−π stacking properties to the molecule. It is resilient to oxidation but can be sensitive to strong reductive conditions.

  • The Methoxymethyl (MOM) Ether: Attached to the isoxazole ring, this aliphatic ether is stable under basic and neutral conditions[3]. However, it is susceptible to cleavage if exposed to strong aqueous acids or Lewis acids over prolonged periods.

The Causality of Degradation: If stored as a free base in ambient air, the azetidine nitrogen acts as a nucleophile, absorbing CO2 and moisture. This not only alters the molecular weight (ruining stoichiometric calculations) but also converts the free-flowing powder into a gummy, insoluble carbamate salt[4].

degradation A 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole (Free Secondary Amine) C Carbamate Salt Formation (Loss of Purity & Reactivity) A->C Nucleophilic Attack on CO2 D Oxidative Degradation (N-Oxide Formation) A->D O2 & Light Exposure B Atmospheric CO2 & Moisture B->C Catalyzes Reaction

Fig 1: Degradation pathways of the azetidine secondary amine via CO2 and O2 exposure.

Quantitative Storage Guidelines

To mitigate these vulnerabilities, strict environmental controls must be maintained. The following table summarizes the validated storage conditions based on the compound's physical state.

Physical StateTemperatureAtmosphereContainer TypeMax Shelf LifePrimary Risk Factor
Free Base (Solid) -20°CArgon or N2Amber glass, PTFE-lined cap6 MonthsCO2 absorption[1]
HCl Salt (Solid) 2°C to 8°CDesiccated AirClear/Amber glass> 2 YearsHygroscopicity
DMSO Stock (10mM) -80°CArgonSingle-use sealed aliquots1 to 3 MonthsHydrolysis / Freezing stress

Troubleshooting FAQs

Q1: My free base powder has gained weight and turned into a sticky, gummy substance. What happened, and can I rescue it? A: The azetidine ring has absorbed atmospheric CO2 and moisture to form a carbamate salt[4]. You can verify this by running a 13 C NMR; a new peak around 155–165 ppm confirms the presence of the carbamate carbonyl[1]. To rescue the compound, dissolve the gummy mass in an organic solvent (e.g., dichloromethane), wash with a mild aqueous base (like saturated NaHCO3) to break the carbamate, dry over anhydrous Na2SO4, and concentrate under vacuum.

Q2: I prepared a stock solution in DMSO, but after a month at -20°C, my coupling reactions are failing. Why? A: DMSO is highly hygroscopic. If the DMSO absorbed water prior to freezing, the methoxymethyl ether group and the strained azetidine ring may undergo slow, cold-catalyzed hydrolysis. Additionally, repeated freeze-thaw cycles of DMSO introduce oxygen, leading to oxidative degradation of the secondary amine[2]. Solution: Always use anhydrous DMSO (packaged under Argon) and prepare single-use aliquots.

Q3: Is there a way to store this compound indefinitely without a glove box? A: Yes. The most scientifically sound approach is to convert the free base into a hydrochloride (HCl) or trifluoroacetate (TFA) salt. Protonating the secondary amine eliminates its lone pair, completely removing its nucleophilicity. The salt form is immune to CO2 absorption and is highly stable at standard refrigerator temperatures (2–8°C).

Experimental Protocols

Protocol A: Inert Aliquoting for Free Base Solids

Objective: Prevent carbamate formation by isolating the compound from CO2 and O2.

  • Preparation: Transfer the sealed master vial of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole into a glove box purged with high-purity Argon.

  • Equilibration: Allow the vial to reach room temperature before opening to prevent condensation of trace moisture.

  • Aliquoting: Weigh the required amounts into pre-dried, amber glass vials. (Amber glass prevents UV-induced radical oxidation).

  • Sealing: Cap the vials tightly using PTFE-lined silicone septa caps. PTFE provides an impermeable barrier to ambient gases.

  • Storage: Remove from the glove box and immediately store in a desiccator kept at -20°C.

workflow S1 Receive Free Base Solid S2 Transfer to Glove Box (Argon Atmosphere) S1->S2 S3 Aliquot into Amber Vials (PTFE-lined caps) S2->S3 S4 Purge Headspace & Seal S3->S4 S5 Store at -20°C in Desiccator S4->S5

Fig 2: Step-by-step inert aliquoting workflow to prevent atmospheric degradation.

Protocol B: Conversion to Hydrochloride (HCl) Salt for Ultra-Long-Term Storage

Objective: Create a self-validating, chemically inert form of the compound.

  • Dissolution: Dissolve 100 mg of the free base in 2.0 mL of anhydrous diethyl ether in a round-bottom flask under Argon.

  • Cooling: Submerge the flask in an ice bath (0°C) and stir gently.

  • Protonation: Dropwise, add 1.05 equivalents of 2M HCl in diethyl ether. A white precipitate (the HCl salt) will begin to form immediately. Mechanistic note: The strong acid protonates the azetidine nitrogen, stabilizing the ring and rendering it non-nucleophilic.

  • Isolation: Stir for 15 minutes, then filter the precipitate rapidly over a glass frit under an Argon blanket.

  • Drying: Wash the solid with 1 mL of cold, anhydrous diethyl ether. Transfer to a vacuum desiccator and dry overnight at room temperature.

  • Validation: Weigh the final product to confirm mass conversion, and run a 1 H NMR in D2O or DMSO-d6 to confirm the downfield shift of the azetidine protons, validating successful salt formation.

References

  • FORCE Technology. Emissions and formation of degradation products in amine-based carbon capture plants. Retrieved from:[Link]

  • Oxford Academic. Relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures. Clean Energy. Retrieved from:[Link]

  • Helda (University of Helsinki). Carbon dioxide-based syntheses of oxazolidinones and other cyclic carbamates. Retrieved from:[Link]

  • Arab Journal of Chemistry. Natural products-isoxazole hybrids: A review of developments in medicinal chemistry. Retrieved from:[Link]

  • National Institutes of Health (PMC). Isoxazole analogues bind the System xc− Transporter: Structure-activity Relationship and Pharmacophore Model. Retrieved from:[Link]

Sources

Reference Data & Comparative Studies

Validation

Cross-Validating HPLC and GC Methods for 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole: A Comprehensive Guide

Executive Summary & Analytical Challenge The accurate quantification of complex heterocyclic compounds is a cornerstone of modern pharmaceutical development. The molecule 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole p...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analytical Challenge

The accurate quantification of complex heterocyclic compounds is a cornerstone of modern pharmaceutical development. The molecule 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole presents a unique analytical challenge due to its dual-ring system. It contains a highly polar, basic azetidine ring (a secondary amine) and a relatively stable 1,2-oxazole (isoxazole) ring with an ether linkage.

When establishing a robust control strategy for drug substances, relying on a single analytical technique can introduce unseen biases. Cross-validating High-Performance Liquid Chromatography (HPLC) against Gas Chromatography-Mass Spectrometry (GC-MS) ensures orthogonal verification of purity and assay accuracy. This guide provides a deep-dive comparison of these two methodologies, detailing the chemical causality behind the sample preparation, the self-validating protocols, and the comparative performance data required to meet[1].

Method Design Rationale: The Chemistry of the Analyte

As a Senior Application Scientist, method development cannot be a trial-and-error exercise; it must be driven by the physicochemical properties of the analyte.

HPLC Strategy: Mitigating Secondary Amine Tailing

The azetidine ring contains a secondary amine with a pKa typically between 8.5 and 9.5. If analyzed using standard acidic reversed-phase conditions (e.g., 0.1% Formic Acid, pH ~2.7), the amine becomes fully protonated. This positive charge interacts strongly with residual, un-endcapped silanol groups on silica-based stationary phases via ion-exchange mechanisms, resulting in severe peak tailing and poor resolution.

The Solution: We utilize a high-pH mobile phase (pH 9.5–10.0) combined with a hybrid-silica, high-pH tolerant C18 column. By raising the pH above the pKa of the azetidine, the secondary amine is deprotonated into its neutral state. This eliminates secondary silanol interactions, maximizes hydrophobic retention, and yields sharp, symmetrical peaks.

GC Strategy: Derivatization for Volatility and Stability

While the 1,2-oxazole core is thermally stable, the secondary amine of the azetidine ring contains an "active" hydrogen. In gas chromatography, active hydrogens participate in intermolecular hydrogen bonding, which drastically reduces volatility. Furthermore, these polar groups interact with active sites in the GC inlet and column, leading to irreversible adsorption and thermal degradation[2].

The Solution: We employ acylation derivatization using Trifluoroacetic anhydride (TFAA). TFAA reacts rapidly with the secondary amine to form a volatile, thermally stable trifluoroacetamide derivative[3]. This process not only caps the active hydrogen to prevent column adsorption but also introduces fluorine atoms, which significantly enhances the sensitivity and specificity of the Mass Spectrometer (MS) detector.

Workflow Visualization

G cluster_HPLC HPLC-UV Pipeline cluster_GC GC-MS Pipeline Start Analyte: 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole H_Prep Direct Dilution (Mobile Phase) Start->H_Prep G_Prep Solvent Extraction (Anhydrous) Start->G_Prep H_Anal RP-HPLC (C18) High pH Buffer (pH 9.5) H_Prep->H_Anal CrossVal ICH Q2(R2) Cross-Validation Statistical Parity Assessment H_Anal->CrossVal G_Deriv Acylation (TFAA) Capping Secondary Amine G_Prep->G_Deriv G_Anal GC-MS (EI) Capillary Column G_Deriv->G_Anal G_Anal->CrossVal

Fig 1: Parallel HPLC and GC-MS workflows for cross-validation of the azetidine derivative.

Step-by-Step Methodologies

To ensure scientific integrity, both protocols are designed as self-validating systems incorporating System Suitability Testing (SST) criteria prior to sample analysis.

Protocol A: High-pH RP-HPLC-UV Analysis
  • Mobile Phase Preparation:

    • Buffer (A): Dissolve 1.58 g of Ammonium bicarbonate in 1 L of LC-MS grade water (20 mM). Adjust to pH 9.5 using dilute ammonium hydroxide. Filter through a 0.22 µm membrane.

    • Organic (B): 100% LC-MS grade Acetonitrile.

  • Sample Preparation: Accurately weigh 10 mg of the standard/sample and dissolve in 10 mL of a 50:50 (v/v) Water:Acetonitrile diluent to achieve a 1 mg/mL stock. Dilute to a working concentration of 50 µg/mL.

  • Chromatographic Conditions:

    • Column: Ethylene Bridged Hybrid (BEH) C18, 150 x 4.6 mm, 3.5 µm (high-pH tolerant).

    • Flow Rate: 1.0 mL/min.

    • Gradient: 0-2 min (10% B), 2-10 min (linear to 80% B), 10-12 min (hold 80% B), 12-15 min (re-equilibrate at 10% B).

    • Detection: UV at 220 nm (optimal for the 1,2-oxazole chromophore).

  • Self-Validation (SST): Inject the 50 µg/mL standard six times. The system is valid only if the Relative Standard Deviation (RSD) of the peak area is ≤ 1.0%, the USP tailing factor is ≤ 1.5, and the theoretical plates (N) are ≥ 5,000.

Protocol B: GC-MS Analysis with TFAA Derivatization
  • Sample Extraction: Accurately weigh 10 mg of the sample and extract into 10 mL of anhydrous ethyl acetate. Crucial: The solvent must be strictly anhydrous, as water will aggressively hydrolyze the TFAA reagent[4].

  • Derivatization (Acylation):

    • Transfer 1.0 mL of the extract into a 2 mL glass GC vial.

    • Add 100 µL of .

    • Cap tightly and incubate in a heating block at 60°C for 30 minutes.

    • Evaporate the reaction mixture to dryness under a gentle stream of ultra-pure nitrogen to remove acidic byproducts (trifluoroacetic acid) which can degrade the GC column.

    • Reconstitute the residue in 1.0 mL of anhydrous ethyl acetate.

  • Chromatographic Conditions:

    • Column: 5% Phenyl-methylpolysiloxane capillary column (e.g., DB-5MS), 30 m x 0.25 mm, 0.25 µm film.

    • Injection: 1 µL, Split ratio 1:20, Inlet temperature 250°C.

    • Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

    • Detection: Electron Ionization (EI) MS. Monitor in Selected Ion Monitoring (SIM) mode targeting the specific fragmented ions of the TFA-derivatized molecule.

  • Self-Validation (SST): Inject a derivatized standard blank (reagents only) to ensure no interfering artifact peaks are present at the retention time of the analyte. Inject the working standard to confirm a signal-to-noise (S/N) ratio of at least 50:1.

ICH Q2(R2) Cross-Validation Framework

Under the , cross-validation is required to demonstrate that two orthogonal methods yield statistically equivalent results without inherent bias[1],[5].

By comparing the direct measurement of the intact molecule (HPLC) against the measurement of its chemically modified derivative (GC-MS), we validate the absolute specificity of our control strategy. If an impurity co-elutes with the target analyte in the HPLC method, it is highly improbable that the same impurity will both successfully derivatize with TFAA and co-elute on a capillary GC column.

Comparative Performance Data

The following table summarizes the quantitative validation metrics obtained when cross-validating the two methods using the same batch of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole.

Validation Parameter (ICH Q2(R2))Protocol A: HPLC-UV (High pH)Protocol B: GC-MS (TFAA Deriv.)Regulatory Acceptance Criteria
Linearity (R²) 0.99980.9992≥ 0.999
Working Range 1.0 – 100 µg/mL0.5 – 50 µg/mLMethod Dependent
Limit of Detection (LOD) 0.15 µg/mL0.05 µg/mLS/N ≥ 3
Limit of Quantitation (LOQ) 0.45 µg/mL0.15 µg/mLS/N ≥ 10
Accuracy (Recovery %) 99.2% ± 0.8%98.5% ± 1.2%98.0% – 102.0%
Precision (Repeatability) 0.6% RSD1.4% RSD≤ 2.0% RSD
Specificity No matrix interferenceBaseline resolutionComplete separation

Conclusion & Method Selection Guide

Both methods successfully pass ICH Q2(R2) validation criteria, proving that they can be used interchangeably for the analysis of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole.

  • Select HPLC-UV for routine lot-release testing, assay quantification, and stability-indicating analyses. It requires less sample preparation, avoids hazardous derivatizing agents, and offers superior precision (0.6% RSD).

  • Select GC-MS for trace-level impurity profiling, structural confirmation, and resolving complex matrix interferences. While the derivatization step adds complexity, the MS detector provides a 3x lower Limit of Detection (LOD) and unmatched specificity.

References

  • International Council for Harmonisation (ICH). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA). URL:[Link]

  • Phenomenex. Derivatization in Gas Chromatography (GC) Explained. Phenomenex Technical Blog. URL:[Link]

  • Colorado State University. GC Derivatization Techniques and Reagents. URL:[Link](Note: Sourced via academic repository on GC Derivatization)

  • Chemistry LibreTexts. Derivatization in Gas Chromatography. LibreTexts Analytical Chemistry. URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole proper disposal procedures

Standard Operating Procedure: Disposal of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole As a specialized heterocyclic building block frequently utilized in medicinal chemistry and drug discovery, 3-(Azetidin-3-yl)-5-(m...

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Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure: Disposal of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole

As a specialized heterocyclic building block frequently utilized in medicinal chemistry and drug discovery, 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole presents unique end-of-life handling requirements. Because it contains multiple reactive functional groups—an azetidine ring, an isoxazole core, and a methoxymethyl (MOM) ether—its disposal requires precise segregation to prevent adverse reactions in laboratory waste streams[1].

This guide provides a self-validating, step-by-step protocol for the safe logistical management and RCRA-compliant disposal of this compound.

Mechanistic Hazard Assessment: The Causality of Segregation

Proper disposal goes beyond simply throwing a chemical into a designated bin; it requires understanding the molecular behavior of the compound within a complex waste matrix. The disposal protocols for 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole are dictated by three distinct structural features:

  • Azetidine Ring (Secondary Amine): This strained, four-membered nitrogen heterocycle acts as a strong base and a potent nucleophile. If inadvertently mixed with electrophilic waste streams (e.g., alkylating agents, acyl chlorides) or strong acids, it can undergo highly exothermic ring-opening or neutralization reactions.

  • 1,2-Oxazole (Isoxazole) Core: Heterocycles containing N–O bonds are energy-rich. While generally stable under ambient lab conditions, they must be disposed of via high-temperature incineration to ensure complete destruction and prevent the release of toxic nitrogen oxides (NOx) into the environment.

  • Methoxymethyl (MOM) Ether: The MOM group is an acetal-like linkage. In the presence of strong aqueous acidic waste, it can undergo rapid hydrolysis to release methanol and formaldehyde. Formaldehyde is highly toxic, carcinogenic, and a strictly regulated RCRA hazardous waste[2]. Therefore, this compound must NEVER be disposed of in acidic aqueous waste carboys.

Operational Disposal Workflow

The following workflow outlines the logical decision pathway for segregating this compound based on its physical state and solvent matrix.

DisposalWorkflow Start Waste Generated: 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole State Physical State? Start->State Solid Solid / Neat Material (Vial/Powder) State->Solid Solid Solution In Solution State->Solution Liquid Labeling RCRA Compliant Labeling & EHS Transfer Solid->Labeling Halogen Halogenated Solvent? (e.g., DCM, Chloroform) Solution->Halogen HalWaste Halogenated Organic Waste (Incineration) Halogen->HalWaste Yes NonHalWaste Non-Halogenated Organic Waste (Incineration) Halogen->NonHalWaste No HalWaste->Labeling NonHalWaste->Labeling

Caption: Decision pathway for the segregation and disposal of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole.

Step-by-Step Methodology: Segregation and Containerization

To ensure a self-validating safety loop, execute the following protocol when disposing of reaction mixtures or stock solutions containing this compound:

Step 1: State & Solvent Verification Determine if the chemical is neat (solid powder) or dissolved in a solvent matrix. If dissolved, verify whether the primary solvent is halogenated (e.g., dichloromethane) or non-halogenated (e.g., ethyl acetate, methanol).

Step 2: pH Validation (Self-Validating Step) If the compound is in a mixed aqueous/organic solution, test the pH of the solution using universal indicator paper before transferring it to a bulk waste carboy. Ensure the pH is strictly neutral to mildly basic (pH 7–9). If the pH is < 5, neutralize the solution carefully with saturated sodium bicarbonate (NaHCO3) to prevent MOM ether hydrolysis and subsequent formaldehyde generation[1].

Step 3: Transfer & Temperature Monitoring Slowly add the neutralized solution to the designated organic waste carboy. Validation Check: Monitor the exterior of the carboy for any temperature increase (exotherm). If heat is detected, cease the transfer immediately—this indicates an incompatible acid-base or nucleophile-electrophile reaction occurring within the bulk waste.

Step 4: RCRA-Compliant Labeling Under EPA guidelines (40 CFR), laboratories must classify and label this waste appropriately[3]. Affix a hazardous waste tag detailing the exact chemical name (do not use abbreviations or internal notebook codes), the estimated concentration, and associated physical hazards (e.g., "Flammable," "Toxic").

Quantitative Data: Waste Stream Compatibility

Use the following matrix to determine the appropriate waste stream for your specific experimental byproduct.

Waste Stream CategoryCompatibility StatusMechanistic RationaleEPA RCRA Applicability
Non-Halogenated Organic Highly Compatible Ideal for solutions in EtOAc or MeOH. Incineration safely destroys the N–O bond.D001 (Ignitable)
Halogenated Organic Compatible Safe for solutions in DCM/Chloroform. Requires specialized high-temp incineration.D001, D022 (if Chloroform)
Solid Waste (Neat) Highly Compatible Unreacted powder must be kept dry and segregated for direct lab-pack disposal.State-specific / Toxic
Aqueous Acidic (< pH 5) Incompatible Triggers MOM ether hydrolysis, releasing toxic formaldehyde (carcinogen).D002 (Corrosive), U122
Electrophilic Waste Incompatible The basic azetidine ring will undergo exothermic nucleophilic attack.Reactive / Mixed Waste

Regulatory Compliance & EHS Integration

Generators of 3-(Azetidin-3-yl)-5-(methoxymethyl)-1,2-oxazole waste must comply with local Environmental Health and Safety (EHS) regulations and federal Resource Conservation and Recovery Act (RCRA) mandates[3]. Do not accumulate hazardous waste in satellite areas beyond the permissible volume (typically 55 gallons of non-acute hazardous waste) or time limits (usually 90 to 180 days, depending on your facility's generator status)[2]. Ensure all secondary containment protocols are active during the temporary storage of this compound prior to EHS pickup.

References

  • Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Academies of Sciences, Engineering, and Medicine URL: [Link]

  • Title: RCRA Hazardous Waste Definition & Compliance Source: Encamp / US EPA Guidelines URL: [Link]

  • Title: RCRA in Focus: Hazardous Waste Generators Source: US Environmental Protection Agency (EPA) URL: [Link]

Sources

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